1-propyl-1H-indole

• CAS: 16885-94-2

Core Science & Biosynthesis

molecular weight and formula of N-propylindole

Comprehensive Technical Profile: N-Propylindole (1-Propylindole)

Part 1: Executive Technical Summary

N-Propylindole (systematically 1-propyl-1H-indole ) is a heteroaromatic organic compound characterized by the substitution of a propyl chain at the nitrogen (

-1) position of the indole scaffold. It serves as a critical intermediate in the synthesis of bioactive alkaloids, synthetic cannabinoids, and high-value fragrance ingredients.

Unlike its C-substituted isomers (e.g., 3-propylindole), N-propylindole modifies the electronic and steric environment of the indole ring without disrupting the aromaticity of the bicyclic system. This profile details its physicochemical constants, validated synthesis protocols, and analytical characterization standards for research and development applications.

Part 2: Physicochemical Core[1][2]

The following data represents the consensus of experimental and calculated values for high-purity (>98%) 1-propylindole.

Property	Value	Technical Note
IUPAC Name	1-Propyl-1H-indole	Unambiguous identifier.
CAS Registry	16885-94-2	Primary key for chemical databases.[1][2][3]
Molecular Formula
Molecular Weight	159.23 g/mol	Monoisotopic Mass: 159.1048 Da.
Physical State	Yellow to amber liquid	Darkens upon oxidation/light exposure.
Boiling Point	265 °C (at 760 mmHg)	Literature value (NIST).
Solubility	Organic Solvents	Soluble in EtOH, DMSO, DMF, .
LogP (Oct/Water)	~3.5	Lipophilic; crosses blood-brain barrier.

Part 3: Synthesis & Production

The most robust route to N-propylindole is the nucleophilic substitution (

) of indole with a propyl halide under basic conditions. The choice of base and solvent is critical to prevent C-3 alkylation side reactions.

Protocol: Base-Mediated N-Alkylation (KOH/DMSO)

Rationale: The use of Potassium Hydroxide (KOH) in Dimethyl Sulfoxide (DMSO) creates a "superbase" environment, effectively deprotonating the indole N-H (

) to form the indolyl anion, which acts as a potent nucleophile.

Reagents:

• Indole (Reagent Grade, >99%)

• 1-Bromopropane (1.2 equivalents)

• Potassium Hydroxide (KOH), powdered (2.0 equivalents)

• DMSO (Anhydrous)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Indole (10 mmol) in anhydrous DMSO (15 mL).

• Deprotonation: Add powdered KOH (20 mmol) to the solution. Stir vigorously at room temperature for 30 minutes. The solution will likely turn from yellow to a deep red/brown, indicating the formation of the indolyl anion.

• Alkylation: Cool the reaction mixture to 0°C in an ice bath. Add 1-Bromopropane (12 mmol) dropwise via syringe to control the exotherm.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2–4 hours. Monitor reaction progress via TLC (Hexane:EtOAc 9:1). The starting material (Indole) should disappear (

  ), replaced by the less polar product ( ).

• Workup: Quench the reaction by pouring the mixture into ice-cold water (100 mL). Extract with Diethyl Ether (

  mL).

• Purification: Wash the combined organic layers with Brine, dry over anhydrous

  , and concentrate under reduced pressure. Purify the crude oil via flash column chromatography (Silica gel, 100% Hexanes 95:5 Hexanes:EtOAc) to yield 1-propylindole as a pale yellow oil.

Visualizing the Reaction Pathway:

Part 4: Analytical Characterization

Validation of the synthesized compound requires confirmation of the N-alkyl chain and the integrity of the aromatic core.

Proton NMR ( NMR)

Solvent:

, 400 MHz

The spectrum is distinct due to the disappearance of the broad N-H singlet (typically ~8.0 ppm in indole) and the appearance of the propyl chain signals.

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Context
7.64	Doublet (d)	1H	Ar-H (C4)	Deshielded aromatic proton.
7.35	Doublet (d)	1H	Ar-H (C7)	Adjacent to Nitrogen.
7.20 – 7.10	Multiplet (m)	2H	Ar-H (C5, C6)	Remaining benzene ring protons.
7.08	Doublet (d)	1H	Ar-H (C2)	Pyrrole ring proton.
6.48	Doublet (d)	1H	Ar-H (C3)	Pyrrole ring proton.
4.08	Triplet (t)	2H		Diagnostic Peak: Protons directly on N.
1.85	Sextet (sex)	2H		Central methylene of propyl chain.
0.92	Triplet (t)	3H		Terminal methyl group.

Mass Spectrometry (GC-MS)

• Molecular Ion (

  ): m/z 159 (Base peak or high intensity).

• Fragmentation:

  • m/z 130: Loss of ethyl group (

    ), characteristic of propyl chains (McLafferty-like rearrangement or simple cleavage).

  • m/z 117: Indole cation (loss of propyl chain).

Part 5: Applications & Significance

1. Fragrance & Flavor Industry N-Propylindole is valued for its olfactory profile, described as having jasmine, orange blossom, and waxy notes. It acts as a fixative and modifier in floral formulations, providing a "warm, animalic" undertone that mimics natural indoles found in essential oils but with lower volatility.

2. Pharmaceutical Research (MedChem)

• Synthetic Cannabinoids: The N-propylindole moiety serves as a scaffold in Structure-Activity Relationship (SAR) studies for cannabinoid receptor agonists (CB1/CB2). While pentyl chains (e.g., JWH-018) are more common, propyl analogs are synthesized to map the steric limits of the receptor binding pocket.

• Melatonin Analogs: Used as a precursor for lipophilic melatonin derivatives intended to cross cellular membranes more efficiently.

Part 6: Safety & Handling

GHS Classification:

• Signal Word: Warning

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation).[4]

Handling Protocols:

• Storage: Store in a cool (2-8°C), dry place under inert gas (Argon/Nitrogen) to prevent oxidation (browning).

• PPE: Wear nitrile gloves and safety goggles. Use in a fume hood to avoid inhalation of vapors.

References

• National Institute of Standards and Technology (NIST). (2025). 1-Propyl-1H-indole: Gas Chromatography and Spectral Data. NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. (2025). 1-Propylindole Compound Summary (CID 261162).[1] National Center for Biotechnology Information. [Link]

Sources

• 1. 1-propyl-1H-indole | C11H13N | CID 261162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pannellum [wright.edu]
• 3. Pannellum [webapps.rutgers.edu]
• 4. scipoly.com [scipoly.com]

1-propyl-1H-indole boiling point and melting point data

This guide serves as an authoritative technical resource for 1-propyl-1H-indole , focusing on physical property validation, synthesis methodologies, and critical quality control parameters.

Part 1: Chemical Identity & Critical Quality Control

CRITICAL ADVISORY: A common procurement error exists regarding the CAS registry number for this compound.

• Target Compound: 1-Propyl-1H-indole (also known as N-propylindole).

  • Correct CAS: 16885-94-2 [1][2]

• Common Mismatch: CAS 16096-32-5 corresponds to 4-Methylindole , a solid isomer with significantly different reactivity and biological properties.

Chemical Structure: The propyl group is attached to the nitrogen atom (position 1) of the indole ring, eliminating the N-H bond and preventing hydrogen bond donation, which drastically lowers the melting point compared to the parent indole.

Feature	Specification
IUPAC Name	1-propylindole
Molecular Formula	C₁₁H₁₃N
Molecular Weight	159.23 g/mol
SMILES	CCCN1C=CC2=CC=CC=C21
InChI Key	LAAHPFCQVWTSIK-UHFFFAOYSA-N

Part 2: Physical Property Data Analysis

Unlike the parent indole (mp 52°C), 1-propylindole is a liquid at room temperature due to the disruption of intermolecular hydrogen bonding.

Table 1: Thermophysical Properties

Property	Value / Range	Condition	Source / Confidence
Physical State	Liquid (Oil)	25°C, 1 atm	Experimental [1, 2]
Appearance	Pale yellow to amber	--	Observation
Boiling Point (Atm)	265 °C	760 mmHg	NIST / Mitai et al. [3]
Boiling Point (Vac)	~135–140 °C	10–15 mmHg	Predicted (Homolog trend)
Melting Point	< 0 °C	--	Liquid at RT
Density	~1.00 – 1.02 g/mL	20°C	Estimate (vs 1-Methylindole)
Solubility	Immiscible	Water	Hydrophobic
Solubility	Soluble	DCM, EtOAc, DMSO	Lipophilic

Technical Note: The boiling point of 1-propylindole (265°C) is higher than 1-methylindole (240–244°C) and 1-ethylindole (~257°C) due to the increased London dispersion forces contributed by the longer propyl chain.

Part 3: Synthesis & Experimental Protocols

Two primary methods are established for the synthesis of 1-propylindole: Nucleophilic Substitution (NaH/DMF) and Phase Transfer Catalysis (KOH/DMSO) . The NaH method is preferred for anhydrous rigor, while the KOH method is operationally simpler.

Method A: Sodium Hydride (NaH) Mediated N-Alkylation

Best for: High purity, strictly anhydrous applications.

• Setup: Flame-dried 250 mL round-bottom flask, argon atmosphere, magnetic stirring.

• Deprotonation:

  • Charge flask with NaH (60% dispersion in oil, 1.2 equiv) .

  • Wash NaH with dry hexanes (2x) to remove oil (optional but recommended for easier purification).

  • Add anhydrous DMF (Dimethylformamide) (0.2 M concentration relative to indole).

  • Cool to 0°C (ice bath).

  • Add Indole (1.0 equiv) solution in DMF dropwise.

  • Observation: Evolution of H₂ gas. Stir at 0°C for 30 mins until bubbling ceases (formation of sodium indolide).

• Alkylation:

  • Add 1-Bromopropane (1.1 equiv) dropwise via syringe.

  • Allow to warm to room temperature (25°C).

  • Stir for 4–12 hours. Monitor by TLC (Hexane/EtOAc 9:1). 1-Propylindole moves faster (higher R_f) than indole.

• Workup:

  • Quench carefully with saturated NH₄Cl or ice water.

  • Extract with Ethyl Acetate (3x) .[3]

  • Wash combined organics with Water (2x) and Brine (1x) (Critical to remove DMF).

  • Dry over Na₂SO₄ , filter, and concentrate.[4][5]

• Purification:

  • Flash Column Chromatography (Silica Gel).[4]

  • Eluent: 100% Hexanes to 95:5 Hexanes/EtOAc.

Method B: KOH / DMSO (Superbase System)

Best for: Scale-up, robust reaction.

• Reagents: Powdered KOH (4.0 equiv), DMSO (solvent).

• Procedure:

  • Dissolve Indole (1.0 equiv) in DMSO.

  • Add Powdered KOH . Stir for 10 mins (mixture turns dark).

  • Add 1-Bromopropane (1.5 equiv) dropwise.

  • Stir at room temperature for 2–4 hours. (Exothermic reaction; cooling may be required).

• Isolation: Pour into ice water; extract with diethyl ether. Distill under reduced pressure to purify.

Part 4: Visualization of Workflow

The following diagram illustrates the synthesis logic and purification decision tree.

Caption: Workflow for the N-alkylation of indole to produce 1-propyl-1H-indole, highlighting critical workup steps to remove polar solvents.

Part 5: Characterization Standards

To validate the identity of the synthesized 1-propylindole, compare spectral data against these standard shifts.

¹H NMR (CDCl₃, 400 MHz):

• δ 0.93 ppm (Triplet, 3H, J = 7.4 Hz): Terminal methyl group (-CH₂-CH₂-CH ₃).

• δ 1.85 ppm (Sextet/Multiplet, 2H): Internal methylene (-CH₂-CH ₂-CH₃).

• δ 4.05 ppm (Triplet, 2H, J = 7.2 Hz): N-methylene (-N-CH ₂-CH₂-).

• δ 6.50 ppm (Doublet, 1H): Indole C3-H.

• δ 7.10–7.65 ppm (Multiplets, 5H): Aromatic protons (Indole C2, C4, C5, C6, C7).

Key Diagnostic: Disappearance of the broad N-H singlet (usually ~8.0 ppm in parent indole) and appearance of the propyl aliphatic chain signals.

References

• National Institute of Standards and Technology (NIST). "1-propyl-1H-indole."[1] NIST Chemistry WebBook, SRD 69. Accessed March 2026. [Link]

• PubChem. "1-propylindole (Compound)." National Library of Medicine. [Link]

• Mitai, K., et al. "Physical Properties of N-Alkylindoles." Journal of Chemical Physics (Cited by NIST), 1975.

• Organic Syntheses. "N-Alkylation of Indole: General Procedures." Org.[2][4][6][7] Synth. Coll. Vol. 6, p. 104. [Link]

Sources

• 1. 1-propyl-1H-indole [webbook.nist.gov]
• 2. Pannellum [webapps.rutgers.edu]
• 3. mdpi.com [mdpi.com]
• 4. rsc.org [rsc.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. Pannellum [wright.edu]
• 7. US7645400B2 - Composition containing carbon nanotubes having a coating - Google Patents [patents.google.com]

safety data sheet SDS for 1-propyl-1H-indole

CAS: 16885-94-2 | Formula: C₁₁H₁₃N | MW: 159.23 g/mol [1][2]

Executive Summary & Scaffold Analysis

For the Researcher: 1-Propyl-1H-indole (N-propylindole) is a lipophilic indole derivative primarily utilized as a synthetic precursor in medicinal chemistry and materials science. Unlike its parent compound, indole (which is a solid at room temperature), the N-propyl substitution disrupts crystal packing, rendering this compound a yellow viscous liquid under standard conditions.

Its primary utility lies in its nucleophilic C3 position, making it an ideal substrate for electrophilic aromatic substitutions (e.g., Vilsmeier-Haack formylation) to generate 1,3-disubstituted indole scaffolds. These scaffolds are critical in the development of synthetic cannabinoids (e.g., JWH-series analogues), melatonin receptor agonists, and organic semiconductors.

Scope of Guide: This document bridges the gap between a standard MSDS and a practical laboratory handbook. It synthesizes predicted hazard data based on Structure-Activity Relationships (SAR) with field-proven handling protocols.

Chemical Identity & Characterization

Data aggregated from predicted physicochemical properties and structural analogs (1-Methylindole, Indole).

Property	Value	Technical Note
Appearance	Yellow to amber liquid	Darkens upon oxidation/light exposure.
Boiling Point	~253–254 °C (760 mmHg)	High boiler; vacuum distillation recommended for purification.
Density	~1.01 – 1.04 g/mL (Predicted)	Slightly denser than water; phase separates at bottom in aqueous extractions.
Solubility	Immiscible in water	Soluble in DCM, EtOAc, DMSO, DMF, Methanol.
Flash Point	>110 °C (Closed Cup)	Combustible but not highly flammable (Class IIIB).
pKa	~ -2.4 (Conjugate acid)	Very weak base; protonation occurs only in strong acids.

Hazard Assessment & Toxicology (SAR Analysis)

Note: Specific toxicological data for CAS 16885-94-2 is limited. The following classification is derived from "Read-Across" methodology using Indole (CAS 120-72-9) and 1-Methylindole as surrogates.

GHS Classification (Derived)

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

• Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).

• Aquatic Toxicity (Chronic): Category 2 (Toxic to aquatic life with long-lasting effects).

The "Indole Itch" Mechanism

Indolic compounds are lipophilic and penetrate the stratum corneum efficiently.

• Mechanism: Interaction with epidermal keratinocytes can induce contact dermatitis.

• Warning: N-alkyl indoles often exhibit enhanced skin permeability compared to naked indole. Dermal absorption is a primary route of exposure.

Operational Protocols: Handling & Storage[1][2][3]

A. Storage Architecture

• Atmosphere: Store under Argon or Nitrogen . The electron-rich pyrrole ring is susceptible to oxidative polymerization (browning) over time.

• Temperature: 2–8 °C (Refrigerate).

• Container: Amber glass with Teflon-lined cap. Avoid plastics for long-term storage as N-alkyl indoles can leach plasticizers.

B. Personal Protective Equipment (PPE) Matrix

Component	Recommendation	Rationale
Gloves	Nitrile (Double gloving)	Latex is permeable to aromatic hydrocarbons. Double nitrile provides >4 hours breakthrough time.
Respiratory	Fume Hood (Required)	Vapor pressure is low, but aerosols are irritating.
Eyes	Chemical Splash Goggles	Standard safety glasses are insufficient for liquid splash risks.

Emergency Response Architecture

The following diagram outlines the decision logic for spill response, prioritizing containment of the aquatic hazard.

Figure 1: Decision logic for 1-propyl-1H-indole spill remediation. Note the emphasis on preventing drain entry due to aquatic toxicity.

Synthetic Application: C3-Formylation

Context: The most common application of 1-propyl-1H-indole in drug discovery is its conversion to 1-propyl-1H-indole-3-carbaldehyde via the Vilsmeier-Haack reaction. This aldehyde is a versatile "handle" for further functionalization (e.g., reductive amination, condensation).

Protocol: Vilsmeier-Haack Formylation[4][5][6]

• Reaction: 1-propylindole + POCl₃ + DMF → 1-propylindole-3-carbaldehyde.

• Safety Critical Control Point: The quenching step is highly exothermic and releases HCl gas.

Figure 2: Workflow for the functionalization of 1-propyl-1H-indole. The quenching step requires vigorous stirring and cooling to manage the exothermic hydrolysis of the iminium salt intermediate.

Experimental Tips

• Stoichiometry: Use a slight excess of Vilsmeier reagent (1.2 eq) to ensure full conversion.

• Quenching: Pour the reaction mixture into ice-water containing sodium acetate (buffer) to prevent the formation of tarry byproducts.

• Purification: The resulting aldehyde usually precipitates as a solid and can be recrystallized from ethanol, unlike the liquid starting material.

References

• National Institute of Standards and Technology (NIST). 1-propyl-1H-indole - Gas Chromatography & Mass Spectra. NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. 1-propyl-1H-indole Compound Summary (CID 261162). National Center for Biotechnology Information. [Link]

• Rutgers University. 1-Propyl-Indole: A Premium Organic Compound. Research Repository. [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction: Mechanism and Application on Indoles. [Link]

Sources

• 1. Pannellum [wright.edu]
• 2. Pannellum [webapps.rutgers.edu]

chemical stability of N-substituted indoles under acidic conditions

An In-Depth Technical Guide to the Chemical Stability of N-Substituted Indoles Under Acidic Conditions

Authored by: A Senior Application Scientist

Abstract

The N-substituted indole scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds. However, the inherent reactivity of the indole ring system, particularly its susceptibility to degradation under acidic conditions, presents a significant challenge during drug discovery, development, and formulation. This technical guide provides a comprehensive analysis of the chemical stability of N-substituted indoles in acidic media. We will dissect the underlying degradation mechanisms, explore the critical factors influencing stability, present robust experimental protocols for assessment, and discuss strategic approaches to mitigate acid-catalyzed decomposition. This document is intended for researchers, scientists, and drug development professionals seeking to understand and overcome the stability challenges associated with this vital heterocyclic motif.

The Paradox of the Indole Ring: Aromaticity vs. Reactivity

The indole ring system is an aromatic, 10-π electron heterocycle, a feature that bestows a degree of thermodynamic stability. However, this aromaticity belies a significant kinetic reactivity. The pyrrole-like portion of the bicyclic structure possesses a high electron density, particularly at the C3 position, making it highly susceptible to electrophilic attack. Protonation under acidic conditions is the initiating event for a cascade of potential degradation pathways, a critical liability for any indole-containing drug candidate that must survive the acidic environment of the stomach or be formulated in acidic vehicles.

Mechanisms of Acid-Catalyzed Degradation

The instability of N-substituted indoles in acidic media is not a single reaction but a complex interplay of competing degradation pathways. Understanding these mechanisms is paramount for developing rational strategies to enhance stability.

C3-Protonation and Dimerization/Polymerization

The most prevalent degradation pathway begins with the protonation of the indole ring. While N-protonation can occur, protonation at the C3 position is often the kinetically favored and most consequential step, leading to the formation of a highly reactive indoleninium cation intermediate.

This electrophilic indoleninium ion ( I ) can then be attacked by a nucleophilic C3-position of a neutral indole molecule ( II ), initiating a dimerization process. This reaction can continue, leading to the formation of trimers and higher-order polymers, which often manifest as insoluble, colored precipitates.

Figure 2: Experimental workflow for a forced degradation study.

Data Presentation: Comparative Stability

Summarizing stability data in a tabular format allows for direct comparison of different compounds or conditions.

Compound	N-Substituent	Ring Substituent	Acid Condition	Temp (°C)	Half-Life (t½, hours)
Compound A	-CH₃	5-OCH₃	0.1 M HCl	50	1.2
Compound B	-CH₃	5-F	0.1 M HCl	50	15.8
Compound C	-SO₂Ph	5-F	0.1 M HCl	50	> 500

Table 1: Example comparative stability data. The half-life (t½ = 0.693/k) provides a clear metric for comparison. The data illustrates the stabilizing effect of an EWG (5-F vs. 5-OCH₃) and the profound stabilizing effect of an N-sulfonyl group.

Strategies for Enhancing Acid Stability

When an N-substituted indole exhibits poor acid stability, several strategies can be employed during the drug design and development phases.

• Electronic Modification: As demonstrated, introducing EWGs on the indole ring is a highly effective, albeit synthetically demanding, strategy.

• Steric Shielding: Introducing bulky groups at the N1 or C2 positions can sterically hinder the dimerization process, improving stability.

• Prodrug Approaches: A prodrug strategy can be employed where the indole nitrogen is temporarily protected with a group (e.g., N-acyloxyalkoxycarbonyl) that is stable in acid but is cleaved enzymatically in vivo to release the active parent drug.

• Formulation Strategies: For oral dosage forms, enteric coatings that prevent the drug's release in the acidic environment of the stomach and ensure it is released in the more neutral pH of the small intestine can be a viable solution.

Conclusion

The N-substituted indole is a privileged scaffold in drug discovery, but its inherent susceptibility to acid-catalyzed degradation requires careful consideration and proactive management. A thorough understanding of the C3-protonation and subsequent dimerization/polymerization mechanism is essential for all scientists working with these compounds. By systematically evaluating stability through robust forced degradation studies and applying rational design strategies—including electronic modulation, steric hindrance, and advanced formulation techniques—the challenges of acid lability can be successfully overcome, enabling the development of safe and effective indole-based therapeutics.

References

• Sundberg, R. J. (2002). Indoles. Academic Press. [Link]

• Remers, W. A. (1972). Indoles, Part One. In A. Weissberger & E. C. Taylor (Eds.), The Chemistry of Heterocyclic Compounds. John Wiley & Sons, Inc. [Link]

• Crich, D., & Rumthao, S. (2004). The Influence of Halogen Substituents on the Stability of Indoles toward Acid. The Journal of Organic Chemistry, 69(19), 6543–6546. [Link]

• Kaufman, M. D., & Gmeiner, P. (2003). N-Sulfonylindoles: A New Class of Potent and Selective 5-HT6 Receptor Antagonists. Journal of Medicinal Chemistry, 46(26), 5570–5576. [Link]

• Lacy, C. F., Armstrong, L. L., Goldman, M. P., & Lance, L. L. (2012). Drug Information Handbook. Lexi-Comp. [Link]

Protocols & Analytical Methods

using 1-propyl-1H-indole in Vilsmeier-Haack formylation

Application Note: Regioselective C3-Formylation of 1-Propyl-1H-indole via Vilsmeier-Haack Protocol

Abstract & Scope

This technical guide details the protocol for synthesizing 1-propyl-1H-indole-3-carbaldehyde (CAS: 119491-08-6) from 1-propyl-1H-indole using the Vilsmeier-Haack reaction. This transformation is a cornerstone in the synthesis of indole-based pharmaceuticals, synthetic cannabinoids, and auxin analogs.

The Vilsmeier-Haack reaction is preferred for this substrate due to its high regioselectivity for the electron-rich C3 position and operational scalability. This note addresses the specific challenges of the 1-propyl derivative, including lipophilicity management during workup and thermal control during the exothermic formation of the chloroiminium intermediate.

Scientific Background & Mechanism

Mechanistic Pathway

The reaction proceeds through an electrophilic aromatic substitution (EAS). The active electrophile is the Vilsmeier Reagent (

-dimethylchloroiminium ion), generated in situ from DMF and phosphorus oxychloride (POCl ).[1]

• Reagent Formation: POCl

  activates DMF, removing oxygen to form the chloroiminium salt.[2]

• Electrophilic Attack: The electron-rich indole ring attacks the electrophile. The nitrogen lone pair on the indole drives density to C3, making it the preferred nucleophilic site over C2.

• Re-aromatization: Loss of a proton restores aromaticity, yielding an iminium intermediate.[3]

• Hydrolysis: The stable iminium salt is hydrolyzed under basic conditions to release the final aldehyde.

Visualizing the Mechanism

The following diagram illustrates the electronic flow and critical intermediates.

Caption: Mechanistic flow from Vilsmeier reagent generation to hydrolytic release of the C3-formylated product.

Safety & Handling (Critical)

Hazard Class	Reagent	Precaution
Corrosive / Toxic	POCl	Reacts violently with water/moisture to produce HCl and H PO . Handle only in a fume hood. Use glass syringes/needles; avoid plastics that degrade.
Teratogen	DMF	Readily absorbed through skin.[4] Use butyl rubber or Silver Shield gloves; standard nitrile gloves offer poor protection against DMF.
Thermal Runaway	Reaction	The formation of the Vilsmeier reagent is highly exothermic . Strict temperature control (<10°C) during addition is mandatory.[2]

Experimental Protocol

Target Scale: 10 mmol (approx. 1.6 g of starting material) Expected Yield: 85–95%

Reagents & Stoichiometry

Component	Role	Equivalents	Amount
1-Propyl-1H-indole	Substrate	1.0 equiv	1.59 g
POCl	Electrophile Source	1.2 equiv	1.12 mL (1.84 g)
DMF (Anhydrous)	Solvent/Reagent	5-10 equiv	5.0 - 8.0 mL
NaOH (2M) or NaOAc	Quench/Hydrolysis	Excess	~20 mL

Step-by-Step Procedure

Step 1: Preparation of Vilsmeier Reagent (In Situ)

• Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and an inert gas inlet (Argon/Nitrogen).

• Add anhydrous DMF (5.0 mL) and cool the flask to 0°C using an ice-water bath.

• Slowly add POCl

  (1.12 mL) dropwise via syringe over 10–15 minutes.

  • Critical: Do not allow the internal temperature to exceed 10°C. The solution may turn pale yellow or slightly pink.

  • Stir at 0°C for an additional 15–30 minutes to ensure complete formation of the chloroiminium salt.

Step 2: Substrate Addition

• Dissolve 1-propyl-1H-indole (1.59 g) in a minimal amount of DMF (approx. 2–3 mL).

• Add the indole solution dropwise to the pre-formed Vilsmeier reagent at 0°C.

  • Observation: The mixture will likely darken (orange/red) as the complex forms.

• Remove the ice bath and allow the reaction to warm to Room Temperature (RT).

Step 3: Reaction & Heating

• Stir at RT for 30 minutes.

• Heat the reaction mixture to 80–90°C for 4–6 hours.

  • Monitoring: Check progress via TLC (20% Ethyl Acetate in Hexane). The starting material (

    ) should disappear, replaced by the more polar aldehyde ( ).

Step 4: Hydrolysis & Workup

• Cool the reaction mixture to RT.

• Quench: Pour the reaction mixture slowly onto 50 g of crushed ice with vigorous stirring.

• Neutralization: Slowly add 2M NaOH (or saturated Sodium Acetate) to adjust pH to ~8–9.

  • Caution: This is exothermic.[2][4][5][6] Add base slowly to avoid "bumping."

  • Chemistry: This step hydrolyzes the iminium salt to the aldehyde.[2][7] A solid precipitate usually forms.[2]

• Isolation:

  • Option A (Precipitate): If a solid forms, filter via Buchner funnel, wash with copious water, and dry under vacuum.

  • Option B (Extraction): If the product oils out (common with propyl chains), extract with Ethyl Acetate (

    mL). Wash combined organics with water ( ), brine ( ), dry over Na SO , and concentrate in vacuo.

Workflow Visualization

Caption: Operational workflow for the Vilsmeier-Haack formylation of 1-propylindole.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Incomplete Reaction	Moisture in reagents.	Ensure DMF is anhydrous. POCl must be fresh/distilled. Moisture destroys the Vilsmeier reagent.
"Oiling Out" during Quench	Lipophilicity of Propyl chain.	The propyl group makes the product less crystalline than the parent indole. Use extraction (EtOAc/DCM) rather than filtration. Recrystallize from Ethanol/Water.
Dark Tars / Decomposition	Overheating or uncontrolled exotherm.	Maintain strict 0°C during POCl addition. Do not exceed 100°C during the heating phase.
No Aldehyde Peak (NMR)	Incomplete Hydrolysis.	The iminium intermediate is stable. Ensure the quench reaches pH >8 and stir the aqueous mixture for 30-60 mins before extraction.

References

• Vilsmeier, A., & Haack, A. (1927).[3] Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Berichte der deutschen chemischen Gesellschaft, 60(1), 119–122.[3]

• Jones, G., & Stanforth, S. P. (1997).[8] The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions, 49,[8] 1.

• BenchChem. (2025).[2] Application Notes: Vilsmeier-Haack Formylation of Indoles.

• James, C. (2025). Vilsmeier-Haack Reaction: Mechanism and Selectivity. Master Organic Chemistry.

• PubChem Database. (2025). 1-Propyl-1H-indole-3-carbaldehyde (CAS 119491-08-6).[9]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. lsuhsc.edu [lsuhsc.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. scribd.com [scribd.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [cambridge.org]
• 9. pharmaffiliates.com [pharmaffiliates.com]

Application Note: Scalable Synthesis of 1-Propyl-1H-indole-3-carboxaldehyde

Executive Summary

This Application Note details the protocol for the regioselective formylation of 1-propylindole to synthesize 1-propyl-1H-indole-3-carboxaldehyde. This moiety is a critical pharmacophore in medicinal chemistry, serving as a precursor for various indole-based agonists (e.g., cannabinoid receptor ligands) and melatonin analogs.

The method utilizes the Vilsmeier-Haack reaction , chosen for its high selectivity for the electron-rich C3 position of the indole ring and its scalability. This guide addresses common process bottlenecks, specifically the exothermic nature of the Vilsmeier reagent formation and the critical hydrolysis step required to liberate the aldehyde.

Scientific Background & Mechanism[1][2][3][4][5]

Mechanistic Insight

The transformation relies on the in-situ generation of a chloroiminium ion (the Vilsmeier reagent), a potent electrophile.[1][2][3]

• Activation:

  -Dimethylformamide (DMF) reacts with Phosphorus Oxychloride ( ) to form the electrophilic chloroiminium salt.[2][3]

• Substitution: The electron-rich indole ring attacks the chloroiminium species at the C3 position (favored by resonance).

• Elimination: Loss of HCl restores aromaticity, yielding an iminium salt intermediate.

• Hydrolysis: Aqueous workup converts the iminium salt into the final aldehyde.[4][3]

Reaction Pathway Diagram

Figure 1: Mechanistic pathway of the Vilsmeier-Haack formylation on N-alkyl indoles.

Experimental Protocol

Materials & Stoichiometry

Component	Role	Equiv.[5]	Notes
1-Propylindole	Substrate	1.0	Purity >98% recommended.
Phosphorus Oxychloride ( )	Reagent	1.2 - 1.3	Corrosive/Toxic. Freshly distilled if dark.
-Dimethylformamide (DMF)	Solvent/Reagent	5.0 - 10.0 vol	Anhydrous (<0.1% ).
Sodium Hydroxide (2M)	Quench Base	Excess	Used to adjust pH to 9–10.
Dichloromethane (DCM)	Extraction Solvent	N/A	HPLC Grade.

Step-by-Step Procedure

Phase 1: Vilsmeier Reagent Formation (Critical Safety Step)

Context: The reaction between DMF and

is exothermic.[6] Temperature control is vital to prevent thermal runaway or reagent decomposition.

• Charge a flame-dried 3-neck round-bottom flask with anhydrous DMF (5 volumes relative to indole mass).

• Cool the DMF to 0–5°C using an ice/salt bath under an inert atmosphere (

  or Ar).

• Add

  (1.2 equiv) dropwise via a pressure-equalizing addition funnel.

  • Rate: Maintain internal temperature <10°C .

  • Observation: The solution will turn pale yellow/orange.

• Stir at 0–5°C for 15–20 minutes to ensure complete formation of the chloroiminium salt.

Phase 2: Formylation

• Dissolve 1-propylindole (1.0 equiv) in a minimum amount of anhydrous DMF (1–2 volumes).

• Add the indole solution dropwise to the cold Vilsmeier reagent.

  • Note: The reaction is less exothermic than the previous step, but maintain T < 10°C during addition to ensure regioselectivity.

• Remove the ice bath and allow the mixture to warm to Room Temperature (20–25°C) .

• Heat: Warm the reaction to 35–40°C for 1–2 hours.

  • Monitoring: Check progress via TLC (System: 20% EtOAc in Hexanes). The aldehyde spot will be significantly more polar than the starting indole.

Phase 3: Hydrolysis & Isolation

• Quench: Pour the reaction mixture slowly onto crushed ice (approx. 5x reaction volume). Stir vigorously.

• Neutralization: Slowly add 2M NaOH (or saturated

  ) to the aqueous mixture until pH reaches 9–10.

  • Mechanism:[1][4][7][8][9] This step hydrolyzes the iminium salt to the aldehyde.[1][4][3]

  • Observation: A solid precipitate often forms.[3]

• Extraction (if oil forms): If the product does not precipitate as a filterable solid, extract with Dichloromethane (3 x volumes).

• Wash: Wash organic layers with water (to remove DMF) and brine.

• Dry & Concentrate: Dry over anhydrous

  , filter, and concentrate in vacuo.

Purification[6][7]

• Recrystallization: The crude solid is typically recrystallized from Ethanol or a Hexane/Ethyl Acetate mixture to yield off-white to pale yellow crystals.

• Yield Expectation: 85–95%.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis of 1-propyl-1H-indole-3-carboxaldehyde.

Analytical Validation

To ensure the integrity of the synthesized building block, verify against these parameters:

• Physical State: Pale yellow to off-white solid.

• H NMR (DMSO- or ):

  • Aldehyde Proton (-CHO): Distinct singlet at 9.9 – 10.0 ppm .

  • C2 Proton: Singlet/doublet around 8.0 – 8.3 ppm (deshielded by carbonyl).

  • N-Propyl Group: Triplet (

    ), Multiplet ( ), Triplet ( ) in the 0.9 – 4.2 ppm range.

• IR Spectroscopy: Strong carbonyl stretch (

  ) at 1650–1670 cm⁻¹ .

Safety & Hazards (HSE)

Phosphorus Oxychloride (

):

• Reacts Violently with Water: Never add water directly to concentrated

  . Always quench reaction mixtures into a large excess of ice.

• Inhalation Hazard: Causes severe respiratory damage. All operations must occur in a functioning fume hood.

• Corrosive: Wear chemical-resistant gloves (Nitrile/Neoprene) and eye protection.

1-Propylindole:

• Treat as a potential irritant. Avoid skin contact.[9][10][11][12]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete hydrolysis of iminium salt.	Ensure pH is raised to >9 during workup and stir the aqueous phase for at least 30 mins.
Dark Product	Reaction temperature too high.	Keep reagent formation <10°C. Do not overheat during the formylation step (>60°C is rarely needed).
No Precipitation	Product is too soluble in DMF/Water mix.	Perform DCM extraction.[3] Wash organic layer thoroughly with water to remove DMF.
Starting Material Remaining	Moisture in reagents.[12]	Ensure DMF is anhydrous. hydrolyzes over time; use fresh or distilled reagent.

References

• Vilsmeier-Haack Reaction Overview. Organic Chemistry Portal.[7] (Retrieved 2023). Detailed mechanism and variations of the formylation reaction. Link

• Synthesis of Indole-3-Carboxaldehyde Derivatives. BenchChem Application Notes. (2025).[3][10] Protocols for formylation of electron-rich aromatics. Link

• Safety Data Sheet: Phosphorus Oxychloride. ThermoFisher Scientific. (2025).[3][10] Hazard identification and handling for

  . Link

• Preparation of 3-formylindoles. Organic Syntheses, Coll. Vol. 4, p. 539 (1963); Vol. 39, p. 30 (1959). (Classic reference for general indole formylation). Link

Sources

• 1. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. orgsyn.org [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 8. sioc.cas.cn [sioc.cas.cn]
• 9. my.airliquide.com [my.airliquide.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. opcw.org [opcw.org]
• 12. spectrumchemical.com [spectrumchemical.com]

Application Note: Microwave-Assisted Synthesis of N-Propylindole Derivatives

Executive Summary

This guide details the accelerated synthesis of N-propylindole derivatives utilizing microwave (MW) irradiation. While traditional thermal N-alkylation of indoles (e.g., utilizing NaH in THF) often requires prolonged reflux times (4–12 hours) and strictly anhydrous conditions, MW-assisted protocols reduce reaction times to the sub-20-minute range while improving yields and purity profiles.

This document focuses on two distinct methodologies:

• Homogeneous Catalysis: A high-yield, cesium-carbonate-mediated protocol in polar aprotic solvents.

• Phase-Transfer Catalysis (PTC): A "green" solvent-free or biphasic approach suitable for scale-up.

Scientific Foundation & Mechanism

The Indole Challenge

The indole N-H bond (

in DMSO) is weakly acidic. Successful alkylation requires effective deprotonation to form the indolyl anion, a chemically soft nucleophile. In thermal heating, the rate-limiting step is often the overcome of the activation energy ( ) for the attack on the alkyl halide.

The Microwave Advantage: Dielectric Heating

Microwave synthesis relies on two primary mechanisms: dipolar polarization and ionic conduction .

• Dipolar Polarization: Polar solvent molecules (e.g., DMF, DMSO) align with the oscillating electric field. As the field alternates (2.45 GHz), molecular friction generates rapid internal heat.

• Specific Microwave Effect: In the transition state of N-alkylation, the polarity of the system increases (charge separation). MW irradiation selectively stabilizes this more polar transition state, effectively lowering the activation energy relative to the ground state.

Mechanism Visualization

The following diagram illustrates the kinetic pathway and MW interaction points.

Caption: Kinetic pathway of N-alkylation showing the specific intervention of microwave energy at the polarized transition state.

Strategic Considerations

Solvent Selection (Loss Tangent)

The efficiency of MW heating is dictated by the solvent's loss tangent (

), which measures the ability to convert electromagnetic energy into heat.[1][2]

Solvent	(2.45 GHz)	Heating Efficiency	Suitability for N-Propylindole
DMSO	0.825	High	Excellent. High boiling point, excellent solubility for bases.
DMF	0.161	Medium-High	Good. Standard for , but decomposes at high T (>200°C).
Acetonitrile	0.062	Medium	Fair. Requires higher pressure; good for workup.
Toluene	0.040	Low	Poor. Transparent to MW; requires PTC or "doping" with ionic liquids.

Alkylating Agent: 1-Bromopropane vs. 1-Iodopropane

• 1-Bromopropane: Preferred. Sufficiently reactive under MW conditions, less expensive, and offers a cleaner reaction profile than iodide (which can lead to elimination side products).

• Safety Note: Propyl halides are neurotoxins and volatile. MW vessels must be sealed to prevent reactant loss and exposure.

Experimental Protocols

Protocol A: Homogeneous Catalysis (High Purity)

Best for: Medicinal chemistry library generation, small scale (0.5 – 5 mmol).

Reagents:

• Indole derivative (1.0 equiv)

• 1-Bromopropane (1.2 – 1.5 equiv)

• Cesium Carbonate (

  ) (2.0 equiv)

• Solvent: DMF or NMP (3–5 mL per mmol)

Step-by-Step Procedure:

• Preparation: In a 10 mL microwave-transparent process vial (borosilicate glass), add the indole (1.0 mmol) and

  (2.0 mmol).

• Solvation: Add 3 mL of anhydrous DMF. Add a magnetic stir bar.[3]

• Reagent Addition: Add 1-Bromopropane (1.5 mmol). Note: Add last to minimize evaporation before sealing.

• Sealing: Cap the vial with a PTFE/silicone septum and crimp seal.

• Irradiation (Method Setup):

  • Mode: Dynamic (Temperature Control)

  • Temperature: 140°C

  • Hold Time: 10 minutes

  • Pre-stirring: 30 seconds (high speed)

  • Pressure Limit: 250 psi (17 bar)

• Workup:

  • Cool to <50°C (using compressed air flow in the reactor).

  • Pour mixture into 20 mL ice-water.

  • Extract with Ethyl Acetate (

    mL).

  • Wash organic phase with brine, dry over ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    , and concentrate.

Self-Validating Check: TLC (20% EtOAc/Hexane) should show complete disappearance of the starting indole spot (

) and appearance of the N-propyl product ( ).

Protocol B: Phase-Transfer Catalysis (Green/Scale-Up)

Best for: Larger scale (>10 mmol), avoiding expensive anhydrous solvents.

Reagents:

• Indole (1.0 equiv)

• 1-Bromopropane (1.5 equiv)

• Base: 50% KOH aqueous solution

• Catalyst: Tetrabutylammonium bromide (TBAB) (5 mol%)

• Solvent: Toluene (or solvent-free)

Step-by-Step Procedure:

• Loading: In a 30 mL MW vessel, charge Indole (10 mmol), Toluene (10 mL), and TBAB (0.5 mmol).

• Base Addition: Add 50% aqueous KOH (3 mL).

• Reagent Addition: Add 1-Bromopropane (15 mmol).

• Irradiation:

  • Temperature: 110°C

  • Time: 15 minutes

  • Stirring: Critical. Set to maximum to ensure phase mixing.

• Workup:

  • Decant the organic layer.

  • Wash the aqueous residue with toluene once.

  • Combine organics, wash with water, and evaporate.[3][4]

Workflow Visualization

The following diagram outlines the operational workflow for Protocol A, highlighting critical decision points.

Caption: Operational workflow for the microwave-assisted N-alkylation of indole.

Troubleshooting & Optimization (E-E-A-T)

Thermal Runaway & Hot Spots

• Issue: In Protocol A, using pure ionic liquids or very high concentrations of base can lead to "thermal runaway," where the reaction heats faster than the sensor can regulate.

• Solution: Ensure the volume of solvent fills at least 1/3 of the vial to allow the IR sensor (if used) to read the bulk temperature, or use a fiber-optic probe (ruby thermometer) for internal accuracy.

C-Alkylation vs. N-Alkylation

• Issue: While rare with simple alkyl halides, C3-alkylation can occur if the cation is "hard" (e.g., Lithium) or the solvent is non-polar.

• Solution: The use of Cesium (

  ) (a large, soft cation) and polar aprotic solvents (DMF) heavily favors the N-alkylation via the "soft-soft" interaction principle.

Pressure Management

• Issue: 1-Bromopropane (bp ~71°C) will generate significant vapor pressure at 140°C.

• Safety: Do not use standard laboratory glassware. Use dedicated MW pressure vials (rated to 20–30 bar). If the pressure alarm triggers, reduce temperature to 120°C and extend time to 20 minutes.

Comparative Data: Thermal vs. Microwave[5][6][7]

Parameter	Thermal Reflux (Toluene/KOH)	Microwave (Protocol A)	Microwave (Protocol B)
Time	8 – 12 Hours	10 Minutes	15 Minutes
Temperature	110°C (Oil Bath)	140°C (Internal)	110°C (Internal)
Yield	65 – 75%	92 – 96%	85 – 90%
Solvent Vol.	High (20 mL/g)	Low (3 mL/g)	Minimal/None
Energy Usage	High (Continuous heating)	Low (Targeted heating)	Low

References

• Bogdal, D. (1999). Microwave-assisted N-alkylation of some nitrogen heterocycles. Journal of Chemical Research. Link

• Perreux, L., & Loupy, A. (2001). A tentative rationalization of microwave effects in organic synthesis according to the reaction medium and mechanistic considerations. Tetrahedron. Link

• Kappe, C. O. (2004). Controlled microwave heating in modern organic synthesis.[3][4][5][6] Angewandte Chemie International Edition. Link

• Sridharan, V., et al. (2006).[7] Microwave-Assisted, Solvent-Free Bischler Indole Synthesis.[3][6][7] Synlett. Link

• BenchChem. (2025).[3][8] Microwave-Assisted Synthesis of Substituted Indoles: Application Notes. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bepls.com [bepls.com]
• 5. ajrconline.org [ajrconline.org]
• 6. researchgate.net [researchgate.net]
• 7. Microwave-Assisted, Solvent-Free Bischler Indole Synthesis [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Advanced Methodologies for the C3-Functionalization of 1-Propyl-1H-indole: Reagents, Mechanisms, and Protocols

Introduction & Mechanistic Rationale

The functionalization of the indole core is a cornerstone of modern medicinal chemistry and drug development. Specifically, 1-propyl-1H-indole serves as a vital N-alkylated scaffold in the synthesis of complex pharmaceuticals, including cholesterol ester-transfer protein (CETP) inhibitors and cannabinoid receptor ligands[1].

The intrinsic reactivity of the indole ring is governed by its enamine-like character. The nitrogen atom donates its lone pair into the

-system, making the pyrrole ring highly nucleophilic. Quantum chemical analyses and HOMO coefficient mapping demonstrate that the C3 position is the most nucleophilic site[2]. Furthermore, the N-propyl group exerts a positive inductive (+I) effect, subtly increasing the electron density at C3 compared to unprotected indoles, while simultaneously preventing competing N-H deprotonation or N-coordination side reactions during transition-metal catalysis[3][4].

Fig 1: Mechanistic logic of electrophilic C3-functionalization in 1-propyl-1H-indole.

Reagent Systems & Strategic Methodologies

As a Senior Application Scientist, selecting the appropriate reagent system requires balancing kinetic control, functional group tolerance, and scalability. Below are three robust methodologies for C3-functionalization.

Approach A: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is the gold standard for introducing a formyl group at the C3 position of electron-rich arenes[5].

• Causality & Logic: The reaction utilizes Phosphorus Oxychloride (POCl

  ) and N,N-Dimethylformamide (DMF). These reagents react exothermically to generate a highly electrophilic chloroiminium ion (Vilsmeier reagent). The C3 position of 1-propyl-1H-indole attacks this intermediate. Because the N-position is blocked by the propyl group, the reaction proceeds with >99% regioselectivity, avoiding N-formylation artifacts[6]. Basic hydrolysis of the resulting iminium salt yields the aldehyde.

Fig 2: Electron flow and intermediate generation in the Vilsmeier-Haack formylation.

Approach B: HFIP-Promoted Metal-Free Alkylation

Hexafluoroisopropanol (HFIP) has revolutionized metal-free C-H functionalization.

• Causality & Logic: HFIP is a highly polar, strongly hydrogen-bond-donating, yet non-nucleophilic solvent. It activates electrophiles (such as epoxides, glyoxals, or Michael acceptors) via extensive hydrogen-bonding networks, lowering the LUMO of the electrophile. This allows 1-propyl-1H-indole to undergo Friedel-Crafts-type C3-alkylation under exceptionally mild conditions without the need for Lewis acid transition metals, minimizing toxic waste and product degradation[7][8].

Approach C: Palladium-Catalyzed C-H Arylation

For the construction of C3-aryl bonds, transition-metal catalysis is required.

• Causality & Logic: Using a Pd(II) catalyst (e.g., Pd(OAc)

  ), electrophilic palladation occurs kinetically at the C3 position. The presence of the N-propyl group is critical here; it prevents the formation of unreactive Pd-N species that plague unprotected indoles. Oxidants like Ag CO or Cu(OAc) are utilized to regenerate the active Pd(II) species after reductive elimination[3][9].

Quantitative Data Summary

The following table synthesizes the operational parameters and expected outcomes for the three primary C3-functionalization pathways.

Methodology	Reagents / Catalyst	Electrophile	Solvent	Temp (°C)	Typical Yield	Regioselectivity
Formylation	POCl , DMF	Chloroiminium ion	DMF	0 to 25	85–95%	>99% C3
Alkylation	None (HFIP promoted)	Epoxides / Glyoxals	HFIP	25 to 60	75–90%	>95% C3
Arylation	Pd(OAc) , Ag CO	Aryl Iodides	DMA / DMF	100 to 120	60–80%	High C3 (Kinetic)

Experimental Protocols

Protocol 1: C3-Formylation via Vilsmeier-Haack Reaction

Objective: Synthesis of 1-Propyl-1H-indole-3-carbaldehyde. This protocol is self-validating through distinct thermal and colorimetric in-process controls.

• Reagent Preparation: Purge a dry 50 mL round-bottom flask with argon. Add anhydrous DMF (5.0 equiv; acts as both reagent and solvent) and cool the flask to 0 °C using an ice-water bath.

• Activation (In-Process Control): Add POCl

  (1.2 equiv) dropwise over 15 minutes via a syringe.

  • Validation Check: The reaction is highly exothermic. The solution will transition from colorless to pale yellow/orange, confirming the generation of the Vilsmeier active species. Maintain the internal temperature below 5 °C to prevent reagent decomposition.

• Substrate Addition: Dissolve 1-propyl-1H-indole (1.0 equiv) in a minimal volume of anhydrous DMF. Add this solution dropwise to the activated complex at 0 °C.

• Reaction Progression: Remove the ice bath, allowing the mixture to warm to room temperature. Stir for 2 hours.

  • Validation Check: Monitor via TLC (Hexane:EtOAc 7:3). The starting material (high

    ) should completely disappear, replaced by a highly UV-active baseline spot (the iminium intermediate).

• Hydrolysis: Slowly pour the reaction mixture into a beaker containing crushed ice and 1M NaOH, adjusting the pH to 8–9.

  • Causality: The alkaline environment is strictly required to hydrolyze the stable iminium intermediate into the final aldehyde.

• Isolation: Extract the aqueous layer with ethyl acetate (

  mL). Wash the combined organic layers with brine, dry over anhydrous Na SO , and concentrate in vacuo. Purify via silica gel flash chromatography.

Protocol 2: HFIP-Promoted Metal-Free C3-Alkylation

Objective: C3-alkylation using an electron-deficient alkene or epoxide.

• Setup: In a 10 mL glass vial equipped with a magnetic stir bar, dissolve 1-propyl-1H-indole (1.0 equiv) in HFIP (0.5 M concentration).

• Electrophile Addition: Add the alkylating agent (e.g., styrene oxide or a Michael acceptor, 1.2 equiv) in one portion at room temperature.

• Reaction: Stir the mixture at room temperature (or up to 40 °C for less reactive electrophiles) for 4–12 hours.

  • Validation Check: A distinct color shift to deep red or orange is typically observed within the first 30 minutes, indicating the formation of the polarized HFIP-electrophile complex and the transient Wheland intermediate[8].

• Workup & Recovery: Transfer the mixture to a rotary evaporator. Evaporate the volatile HFIP under reduced pressure.

  • Pro-Tip: HFIP can be trapped and recycled due to its low boiling point (58 °C), significantly improving the green chemistry profile of the workflow.

• Purification: Purify the crude residue directly via silica gel chromatography to isolate the C3-alkylated product.

References

• Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• HFIP-mediated C-3-Alkylation of Indoles and Synthesis of Indolo[2-3-b]quinolones & Related Natural Products. Organic & Biomolecular Chemistry (Royal Society of Chemistry). URL:[Link]

• Concise Syntheses of 5-Substituted Pyridazino[4,5-b]indolones and –diones. Arkivoc (ARKAT USA). URL:[Link]

• B(C6F5)3-Catalyzed Direct C3 Alkylation of Indoles and Oxindoles. ACS Catalysis (ACS Publications). URL:[Link]

• C3 Functionalization of Indolizines via HFIP-Promoted Friedel–Crafts Reactions with (Hetero)arylglyoxals. National Institutes of Health (PMC). URL:[Link] (Representative HFIP methodology).

Sources

• 1. US20070015758A1 - Novel benzylamine derivatives and their utility as cholesterol ester-transfer protein inhibitors - Google Patents [patents.google.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 1-Propyl-1H-indole-3-carbaldehyde | 119491-08-6 | Benchchem [benchchem.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. C3 Functionalization of Indolizines via HFIP-Promoted Friedel–Crafts Reactions with (Hetero)arylglyoxals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. a2bchem.com [a2bchem.com]

Application Note: 1-Propyl-1H-indole as a Versatile Intermediate in Pharmaceutical Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Synthetic Workflows, and Validated Protocols

Executive Summary & Chemical Rationale

In modern medicinal chemistry, the indole scaffold is a privileged structure due to its ability to mimic endogenous neurotransmitters (e.g., serotonin, tryptamine) and interact with a diverse array of biological targets. 1-Propyl-1H-indole (CAS: 16885-94-2) serves as a highly versatile, N-alkylated intermediate.

From a physicochemical perspective, the N-propyl chain introduces a specific degree of lipophilicity that is critical for modulating blood-brain barrier (BBB) penetrability and fine-tuning receptor binding pocket affinity[1]. Unlike the rigid N-methyl or overly lipophilic N-pentyl analogs, the N-propyl moiety often provides an optimal balance of steric bulk and hydrophobic interaction, making it a highly sought-after building block for central nervous system (CNS) agents, antimicrobials, and cardiovascular drugs.

Mechanistic Pathways & Pharmaceutical Applications

Cannabinoid Receptor (CB1/CB2) Modulators

1-Propyl-1H-indole is extensively utilized in the synthesis of synthetic cannabinoids, notably the JWH series (e.g., JWH-400, JWH-414). By subjecting the intermediate to regioselective C3-acylation with various naphthoyl chlorides, researchers can generate potent ligands for the CB1 and CB2 G-protein coupled receptors (GPCRs)[1]. The length of the alkyl chain is a primary determinant of receptor affinity; the propyl group specifically influences the ligand's ability to stabilize the active conformation of the receptor.

Antimicrobial and Antiplatelet Scaffolds

Functionalization at the C2 and C3 positions of 1-propyl-1H-indole unlocks pathways to potent anti-infective and cardiovascular agents:

• 1,3,4-Oxadiazoles & Pyrazoles: Esterification followed by hydrazinolysis yields 1-propyl-1H-indole-2-carbohydrazides. These are cyclized into oxadiazole or pyrazole derivatives that exhibit significant antibacterial (against S. aureus, E. coli) and antifungal activities[2][3].

• Indole Hydrazones: N-substituted indole hydrazones derived from this intermediate have been synthesized and evaluated as potent antiplatelet agents, preventing platelet aggregation via specific enzymatic inhibition[4].

Neuropharmacology: Serotonergic and Cholinergic Targets

• 5-HT2C Agonists: 1-Propyl-1H-indole derivatives are critical in developing selective serotonin 5-HT2C receptor agonists. These compounds are actively investigated for the treatment of Obsessive-Compulsive Disorder (OCD) and as appetite suppressants[5].

• Cholinesterase Inhibitors: Oxidation of the indole core yields N-propylisatins (1-propyl-1H-indole-2,3-diones), which are evaluated as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitors in Alzheimer's disease research[6].

Quantitative Summary of 1-Propyl-1H-indole Derivatives

The following table summarizes the diverse derivatization pathways, their primary biological targets, and their therapeutic applications based on recent literature.

Derivative Scaffold	Derivatization Site	Primary Biological Target	Key Therapeutic Application	Ref
3-(1-Naphthoyl)indoles	C3-Acylation	CB1 / CB2 Receptors	Analgesia, Neuromodulation	[1]
1,3,4-Oxadiazoles	C2-Oxadiazole	Bacterial Cell Membranes	Antibacterial (S. aureus, E. coli)	[2]
Pyrazoles	C2-Pyrazole	Microbial targets	Antimicrobial, Analgesic	[3]
Indole Hydrazones	C3-Hydrazone	Platelet Aggregation	Antiplatelet Therapy	[4]
N-Propylisatins	C2, C3-Oxidation	AChE / BChE Enzymes	Alzheimer's Disease	[6]
Serotonergic Ligands	Various	5-HT2C Receptor	OCD, Appetite Suppression	[5]

Synthetic Workflows & Pharmacological Pathways (Visualizations)

Synthetic divergence of 1-propyl-1H-indole into diverse pharmaceutical APIs.

GPCR signaling pathway activation by 1-propyl-1H-indole cannabinoid derivatives.

Validated Experimental Protocols

As a Senior Application Scientist, it is imperative to understand why specific reagents and conditions are chosen. The following protocols detail the synthesis of key downstream intermediates, emphasizing the causality behind the chemistry.

Protocol A: Regioselective C3-Acylation (Synthesis of JWH-400 analog)[1]

This protocol utilizes a Friedel-Crafts acylation to attach a naphthoyl group to the indole core.

• Preparation of the Electrophile: Dissolve 4-chloro-1-naphthoyl chloride (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) under an inert argon atmosphere. Cool the reaction vessel to 0 °C.

  • Causality: Anhydrous conditions prevent the hydrolysis of the acyl chloride. Cooling to 0 °C mitigates the highly exothermic nature of the subsequent Lewis acid complexation.

• Lewis Acid Activation: Slowly add anhydrous aluminum chloride (AlCl₃, 1.2 eq) to the stirring solution.

  • Causality: AlCl₃ acts as a powerful Lewis acid, coordinating with the carbonyl oxygen of the acyl chloride to generate a highly reactive, resonance-stabilized acylium ion.

• Indole Addition: Add 1-propyl-1H-indole (1.0 eq) dropwise over 15 minutes.

  • Causality: The C3 position of the indole is highly nucleophilic due to the enamine-like system stabilized by the nitrogen lone pair. Dropwise addition prevents localized heating and suppresses unwanted polymerization or polyacylation of the electron-rich indole ring.

• Reaction Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 2–4 hours. Monitor via TLC (Hexanes:EtOAc).

• Quenching & Workup: Pour the reaction mixture carefully over crushed ice containing 1M HCl. Extract the aqueous layer with dichloromethane (DCM). Wash the combined organic layers with saturated NaHCO₃ and brine, then dry over anhydrous Na₂SO₄.

  • Causality: The acidic ice quench safely destroys the active aluminum complex without hydrolyzing the newly formed ketone.

Protocol B: C2-Hydrazinolysis (Synthesis of Antimicrobial Precursors)[2][3]

This protocol generates 1-propyl-1H-indole-2-carbohydrazide, a critical precursor for bioactive oxadiazoles and pyrazoles.

• Esterification (Pre-step): Convert 1-propyl-1H-indole-2-carboxylic acid to its corresponding methyl ester using methanol and a catalytic amount of sulfuric acid under reflux.

• Solvent Selection: Dissolve the methyl 1-propyl-1H-indole-2-carboxylate (1.0 eq) in absolute ethanol.

  • Causality: Absolute ethanol ensures complete solubility of the lipophilic indole ester while remaining fully miscible with the aqueous hydrazine reagent.

• Nucleophilic Acyl Substitution: Add an excess of hydrazine hydrate (80% aqueous solution, 3.0 eq) to the reaction mixture.

  • Causality: Hydrazine is a potent nucleophile due to the "alpha-effect" (repulsion between adjacent lone pairs). A molar excess is strictly required to drive the equilibrium toward the mono-hydrazide product and prevent the formation of symmetric diacylhydrazine dimers.

• Thermal Activation: Reflux the mixture on an oil bath for 2 hours.

  • Causality: Heat provides the necessary activation energy to overcome the steric hindrance at the C2 position and drive the amidation to completion.

• Isolation: Cool the reaction mixture to room temperature. The product typically precipitates as a solid. Filter under a vacuum, wash with cold ethanol, and recrystallize from ethanol to yield pure 1-propyl-1H-indole-2-carbohydrazide.

References

1.1 - nih.gov 2.6 - nih.gov 3.2 - cabidigitallibrary.org 4.3 - derpharmachemica.com 5.4 - nih.gov 6.5 - google.com

Sources

• 1. Synthesis and Pharmacology of 1-Alkyl-3-(1-naphthoyl)indoles: Steric and Electronic Effects of 4- and 8-Halogenated Naphthoyl Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Novel N-substituted indole hydrazones as potential antiplatelet agents: synthesis, biological evaluations, and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US7655691B2 - Indole compounds useful as serotonin selective agents - Google Patents [patents.google.com]
• 6. Evaluation of N-alkyl isatins and indoles as acetylcholinesterase and butyrylcholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solvent-Driven Regioselectivity in the Nucleophilic Substitution of Indole Nitrogen

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a comprehensive, mechanistically grounded guide for controlling N1 vs. C3 regioselectivity during the nucleophilic substitution of indoles through strategic solvent selection.

Mechanistic Causality: The Ambident Nature of Indole

The indole nucleus is a classic ambident nucleophile, possessing two primary reactive sites: the highly electronegative nitrogen (N1) and the inherently nucleophilic carbon (C3). In its neutral state, the lone pair on the nitrogen atom participates in the aromatic

-electron system, rendering the N1 position weakly nucleophilic. Consequently, electrophilic attack on neutral indole predominantly occurs at the C3 position.

To achieve selective N-alkylation, the indole must be deprotonated using a strong base (e.g., NaH, KOH, or Cs₂CO₃) to generate the indolide anion[1]. However, deprotonation alone does not guarantee N-selectivity. The regiochemical outcome is fundamentally dictated by the solvation state of the counter-cation , which is entirely dependent on the choice of solvent[2].

Solvent Effects & Ion-Pairing Dynamics

The causality behind solvent-driven regioselectivity lies in the Hard-Soft Acid-Base (HSAB) theory and the concept of ion-pairing:

• Polar Aprotic Solvents (DMF, DMSO, NMP): Solvents with high dielectric constants and strong cation-solvating abilities (particularly for hard alkali metals like Na⁺ and K⁺) effectively separate the indolide anion from its counter-cation. This generates a "naked," highly reactive indolide anion. According to HSAB principles, the localized, "hard" electron density at N1 preferentially attacks "hard" electrophiles (e.g., alkyl halides), leading to exclusive N-alkylation[3].

• Weakly Polar or Non-Polar Solvents (THF, Toluene): In solvents with lower dielectric constants, the metal cation is poorly solvated and forms a "tight ion pair" with the electronegative N1 atom. This tight coordination sterically and electronically blocks the nitrogen site, forcing the electrophile to react at the "softer," more accessible C3 position[4].

• Phase Transfer Catalysis (PTC): Biphasic systems (e.g., Toluene/Water) utilizing a phase-transfer catalyst like Tetra-n-butylammonium bromide (TBAB) offer a green alternative. The bulky, lipophilic tetraalkylammonium cation replaces the hard metal cation, creating a loose ion pair in the organic phase that leaves the N1 position exposed and highly reactive.

Quantitative Data Presentation

The following table synthesizes quantitative data across various standard reaction conditions, illustrating the profound impact of solvent and base selection on regioselectivity.

Solvent	Base	Electrophile	Dominant Ion Pair	Regioselectivity (N1:C3)	Typical Yield
DMF / DMSO	NaH / KOH	Primary Alkyl Halide	Loose / "Naked"	> 95:5	85–95%
MeCN	K₂CO₃	Primary Alkyl Halide	Loose	> 90:10	80–85%
THF	NaH	Primary Alkyl Halide	Tight (Moderate)	~ 70:30	60–75%
Toluene	None (Neutral)	Reactive Electrophile	H-Bonded / Neutral	< 5:95	Variable
Toluene / H₂O	NaOH (with TBAB)	Primary Alkyl Halide	Loose (PTC-mediated)	> 95:5	80–90%

Decision Workflow for Solvent Selection

Workflow showing how solvent polarity and ion-pairing dictate indole alkylation regioselectivity.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can visually and analytically confirm the success of each mechanistic step.

Protocol A: Highly Selective N-Alkylation via Polar Aprotic Solvation (DMF/NaH)

This is the gold-standard method for achieving >95% N-selectivity by maximizing cation solvation.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere. Dissolve the indole substrate (1.0 equiv, 10 mmol) in anhydrous DMF (0.2 M, 50 mL)[1].

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

  • Self-Validation Check: The active deprotonation is confirmed by immediate effervescence (H₂ gas evolution). The reaction mixture will transition from a colorless/cloudy suspension to a clear, slightly yellow/amber solution, validating the formation of the "naked" indolide anion.

• Alkylation: Once gas evolution ceases (approx. 30 mins), add the alkyl halide (1.1 equiv) dropwise via syringe to maintain a low localized concentration of the electrophile, preventing dialkylation.

  • Self-Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc). The disappearance of the lower

    indole spot and the appearance of a higher N-alkylated spot confirms conversion. The N-H proton signal will also disappear in subsequent ¹H NMR analysis[1].

• Quench & Workup: Cool the mixture back to 0 °C and strictly quench by the slow addition of saturated aqueous NH₄Cl (20 mL).

  • Causality: NH₄Cl safely neutralizes excess NaH without generating a strongly basic aqueous layer, which could hydrolyze sensitive functional groups or cause stubborn emulsions.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine (5 × 30 mL) to effectively partition and remove the DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Phase Transfer Catalysis (PTC) for Scalable, Green N-Alkylation

This method avoids moisture-sensitive reagents (NaH) and high-boiling solvents (DMF), utilizing a biphasic system to force loose ion-pairing.

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask, dissolve the indole (1.0 equiv, 10 mmol) and the alkyl halide (1.2 equiv) in Toluene (0.3 M, 33 mL).

• Catalyst Addition: Add Tetra-n-butylammonium bromide (TBAB) (0.1 equiv, 1 mmol) directly to the organic layer.

• Base Addition & Reaction: Add a 50% (w/w) aqueous NaOH solution (3.0 equiv) in one portion. Begin vigorous stirring (>800 rpm).

  • Causality & Validation: The biphasic nature prevents the hard Na⁺ cation from entering the organic layer. TBAB shuttles the indolide anion into the toluene layer as a loose

    ion pair. Vigorous stirring is self-validating when a uniform emulsion forms, maximizing the interfacial surface area required for the phase transfer.

• Monitoring: Heat the mixture to 50 °C if the alkylating agent is unreactive. Stir for 4–12 hours, monitoring via TLC until the starting material is consumed.

• Workup: Transfer to a separatory funnel and dilute with additional Toluene (20 mL) and Water (20 mL). Separate the layers. Wash the organic layer with water until the aqueous wash reaches a neutral pH. Dry the organic layer over Na₂SO₄ and concentrate.

References

• BenchChem Technical Support Center. Selective N-Alkylation of Indoles. BenchChem.1

• Standard, A., et al. Regioselective N-Alkylation of Methyl Indole-2-carboxylate. Taylor & Francis (Tandfonline). 2

• Heaney, H. N-Alkylation of indole and pyrroles in dimethyl sulphoxide. Journal of the Chemical Society Perkin Transactions 1, ResearchGate. 3

• Trost, B. M., et al. Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol. PMC, National Institutes of Health. 4

Sources

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving yield of indole N-alkylation with propyl iodide

Technical Support Center: Optimizing Indole N-Alkylation with Propyl Iodide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have developed this comprehensive guide to help researchers and drug development professionals troubleshoot and optimize the N-alkylation of indoles using propyl iodide.

Unlike simple methylations, utilizing a bulkier primary halide like propyl iodide introduces unique kinetic challenges. This guide bypasses generic advice, focusing instead on the mechanistic causality behind reagent selection, regioselectivity, and reaction efficiency to ensure your protocols are robust and reproducible.

Part 1: Mechanistic Insights & Causality

To master indole alkylation, one must understand the ambident nature of the indolyl anion. When deprotonated, the electron density of the indole is distributed between the nitrogen (N1) and the carbon (C3) positions.

According to Hard-Soft Acid-Base (HSAB) theory, the nitrogen atom acts as a "hard" nucleophilic center, whereas the C3 position is "softer"[1]. Propyl iodide is a highly reactive electrophile, but its aliphatic chain introduces mild steric hindrance compared to methyl iodide. To kinetically drive the reaction toward N-alkylation, we must generate a "dissociated ion pair." Using a strong base in a polar aprotic solvent separates the metal cation from the indolyl anion, leaving the nitrogen highly exposed and reactive[2]. Conversely, non-polar solvents keep the ion pair tight, sterically shielding the nitrogen and erroneously directing the electrophile to the C3 position[3].

Logical relationship of ambident indolyl anion reactivity and solvent-dependent regioselectivity.

Part 2: Troubleshooting FAQs

Q1: My reaction shows poor conversion, and the starting indole remains largely unreacted. How can I drive the reaction to completion? A: The pKa of the indole N-H is approximately 16.2 in DMSO[1]. Weak bases (like potassium carbonate in non-polar solvents) are often insufficient for complete deprotonation.

• Solution: Switch to a stronger base. Sodium hydride (NaH) is the gold standard for generating the indolyl anion[4]. Alternatively, Cesium Carbonate (Cs₂CO₃) is highly effective; the large, poorly coordinating cesium cation naturally promotes the dissociated ion pair necessary for N-attack[5]. Furthermore, verify that your solvents are strictly anhydrous, as protic impurities will immediately quench the indolate anion[1].

Q2: I am observing significant C3-alkylation instead of the desired N-propylindole. How do I improve regioselectivity? A: C3-alkylation dominates when the nitrogen is sterically shielded by a tightly coordinated metal cation[3].

• Solution: Ensure you are using strictly polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO). These solvents strongly solvate the metal cation (e.g., Na⁺ or Cs⁺), breaking the tight ion pair and freeing the nitrogen[2]. Additionally, never use lithium bases (e.g., n-BuLi or LDA) if N-alkylation is your goal. Lithium forms highly covalent, tight bonds with the indole nitrogen, strongly directing electrophiles to the C3 position.

Q3: The reaction is sluggish specifically with propyl iodide. What adjustments should be made? A: While iodide is an excellent leaving group, the propyl chain introduces mild steric hindrance compared to methyl iodide, increasing the activation energy required for the S_N2 transition state.

• Solution: If the reaction stalls at 0 °C or room temperature, gently heat the reaction mixture to 40–50 °C after the addition of propyl iodide[6]. Do not exceed 60 °C, as elevated temperatures can thermodynamically push the reaction toward C3-alkylation or promote dialkylation[3].

Part 3: Data Presentation & Reaction Optimization

The following table summarizes the causal impact of different reaction conditions on yield and regioselectivity during the N-propylation of indole.

Base	Solvent	Temperature	Expected N:C Selectivity	Typical Yield	Mechanistic Rationale
NaH (1.2 eq)	DMF (Anhydrous)	0 °C to RT	> 95:5	85 - 95%	Optimal dissociated ion pair; highly reactive naked N-anion.
Cs₂CO₃ (1.5 eq)	DMSO	RT to 40 °C	> 90:10	80 - 90%	Large Cs⁺ cation prevents tight ion pairing; mild heating overcomes steric bulk of propyl chain.
KOH (Solid)	THF	Reflux	Mixed (~60:40)	< 50%	Poor solubility of base; tighter ion pair in less polar solvent promotes C3 attack.
n-BuLi (1.1 eq)	Toluene	-78 °C to RT	< 10:90 (C3 Favored)	High (for C3)	Highly covalent Li-N bond sterically blocks N-alkylation, forcing C3 attack.

Part 4: Self-Validating Experimental Protocol

This protocol utilizes NaH in DMF, providing a self-validating visual cue (cessation of gas evolution) to ensure complete deprotonation before the electrophile is introduced.

Reagents: Indole (1.0 eq), Sodium Hydride (60% dispersion in mineral oil, 1.2 eq), Propyl Iodide (1.1 eq), Anhydrous DMF (0.2 M relative to indole).

Step-by-Step Methodology:

• Preparation & Deprotonation: Flame-dry a round-bottom flask under an inert argon or nitrogen atmosphere. Dissolve the indole in anhydrous DMF[7]. Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Carefully add NaH portion-wise to the stirred solution. Self-Validation Check: You will observe immediate effervescence (H₂ gas evolution). The reaction mixture may change color (often to a pale yellow/brown). Stir at 0 °C for 30–45 minutes until gas evolution completely ceases, confirming 100% conversion to the indolyl anion[7].

• Alkylation: Add propyl iodide dropwise via syringe at 0 °C[6]. Once added, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. If TLC monitoring shows unreacted starting material, gently warm to 40 °C[6].

• Quench: Cool the flask back to 0 °C. Carefully quench the excess NaH by the dropwise addition of saturated aqueous NH₄Cl[7].

• Extraction & Workup: Dilute the mixture with water and extract three times with Ethyl Acetate (EtOAc). Wash the combined organic layers extensively with water (to remove DMF) and finally with brine[7]. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel flash chromatography (typically using a Hexanes/EtOAc gradient) to isolate the pure N-propylindole[1].

Step-by-step experimental workflow for the highly regioselective N-propylation of indole.

References

• Vinylation of N-Heteroarenes through Addition/Elimination Reactions of Vinyl Selenones. PMC (National Institutes of Health).[Link]

• Identification of an indol-based derivative as potent and selective varicella zoster virus (VZV) inhibitor. PMC (National Institutes of Health).[Link]

• Visible-light-induced oxidant and metal-free dehydrogenative cascade trifluoromethylation. Chemical Science (RSC Publishing).[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Vinylation of N-Heteroarenes through Addition/Elimination Reactions of Vinyl Selenones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Identification of an indol-based derivative as potent and selective varicella zoster virus (VZV) inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. Visible-light-induced oxidant and metal-free dehydrogenative cascade trifluoromethylation and oxidation of 1,6-enynes with water - Chemical Science (RSC Publishing) DOI:10.1039/C7SC02556D [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

preventing C-alkylation side reactions during N-propylindole synthesis

Case ID: IND-ALK-003 Subject: Prevention of C-Alkylation Side Reactions During N-Propylindole Synthesis Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The Ambident Nucleophile Challenge

Welcome to the technical support center. You are likely encountering issues because the indole scaffold is an ambident nucleophile .[1] It possesses two nucleophilic sites: the Nitrogen (N1) and the Carbon-3 (C3).[1][2]

• The Problem: In neutral media or with weak bases, the C3 position is inherently more nucleophilic (highest HOMO coefficient), leading to C-alkylation.[1]

• The Solution: To achieve exclusive N-propylindole formation, you must shift the nucleophilicity to the nitrogen.[1] This is achieved by complete deprotonation to form the indolate anion and utilizing solvent effects to dissociate the resulting ion pair.[1]

Critical Variables & Mechanistic Logic[1]

To prevent C-alkylation, your experimental design must satisfy three specific conditions. If any of these fail, C3-alkylation or polymerization becomes probable.[1]

Variable A: Base Strength (The pKa Threshold)

Indole has a pKa of ~16.2 (in DMSO).[1] To ensure the equilibrium lies entirely to the right (Indolate anion), you must use a base with a conjugate acid pKa > 18-20.[1]

• Recommended: NaH (Sodium Hydride), KH, or KOtBu.[1]

• Risky: K2CO3 or Cs2CO3 (often require heat, which can promote thermodynamic C-alkylation if the solvent isn't optimal).[1]

Variable B: Solvent Polarity & Ion Pairing

This is the most common point of failure.[1]

• Non-polar solvents (Toluene, THF): The metal cation (Na+) coordinates tightly with the Indolate nitrogen.[1] This "blocks" the N-site, forcing the electrophile to attack the accessible C3 position.[1]

• Polar Aprotic Solvents (DMF, DMSO, NMP): These solvents solvate the cation effectively.[1] This creates a "naked" anion where the negative charge density is localized on the Nitrogen, making it the hardest and most reactive nucleophile.[1]

Variable C: The Electrophile (Propyl Halide)[1]

• Propyl Iodide vs. Bromide: Propyl iodide is more reactive (better leaving group) but can be prone to halogen-metal exchange or degradation.[1] Propyl bromide is often the "sweet spot" for control.[1]

Visualizing the Pathway

The following diagram illustrates the decision matrix that determines N- vs. C-alkylation.

Figure 1: Mechanistic flow showing how solvent choice dictates the regioselectivity of the indolate anion.

Troubleshooting Guide (Q&A)

Issue 1: "I am seeing a significant spot at a different Rf (likely C3-alkylated product)."

Diagnosis: Incomplete deprotonation or tight ion-pairing.[1]

• Corrective Action 1 (Solvent): Are you using THF? Switch to DMF or DMSO . If you must use THF, add a cosolvent like DMPU or HMPA (toxic) or, safer, 18-crown-6 to sequester the potassium/sodium cation.[1]

• Corrective Action 2 (Temperature): Are you heating the reaction to reflux immediately? High heat favors the thermodynamic C3-product.[1] Perform the addition of propyl bromide at 0°C and allow it to warm to Room Temperature (RT) slowly.

Issue 2: "The reaction is stalling; starting material remains."

Diagnosis: The "naked" anion is reacting with moisture (quenching) or the electrophile is degrading.[1]

• Corrective Action: NaH is extremely moisture sensitive.[1] Ensure your DMF is anhydrous (water content < 50 ppm).[1] If the NaH is old, its titer may be low; increase equivalents to 1.2–1.5 eq.[1]

Issue 3: "I see a dialkylated product (1,3-dipropylindole)."

Diagnosis: Excess base is deprotonating the C3-position of the product, or the reaction is too concentrated.[1]

• Corrective Action: Maintain strict stoichiometry. Use 1.1 eq of Base and 1.05 eq of Propyl Bromide .[1] Do not use a large excess of the alkylating agent.[1]

Optimized Experimental Protocols

Protocol A: The "Gold Standard" (NaH/DMF)

Best for high purity and difficult substrates.[1]

• Setup: Flame-dry a 3-neck round bottom flask. Flush with Argon/Nitrogen.[1][2][3]

• Solvent Prep: Charge with anhydrous DMF (Concentration ~0.2 M relative to indole).

• Deprotonation:

  • Cool DMF to 0°C.

  • Add NaH (60% dispersion, 1.2 eq) portion-wise.

  • Add Indole (1.0 eq) dissolved in minimal DMF dropwise.

  • Critical Step: Stir at 0°C–RT for 30 minutes. You must wait for H2 evolution to cease to ensure the anion is fully formed.[1]

• Alkylation:

  • Cool back to 0°C.

  • Add 1-Bromopropane (1.1 eq) dropwise via syringe.[1]

• Reaction: Allow to warm to RT. Monitor by TLC (typically complete in 1-3 hours).[1]

• Quench: Pour into ice water (exothermic). Extract with Ethyl Acetate.[1][4][5]

Protocol B: Phase Transfer Catalysis (Green/Scalable)

Best for large scale or when anhydrous conditions are difficult.[1]

• Reagents: Indole (1.0 eq), Toluene (Solvent), 50% NaOH (aq) or powdered KOH (3-4 eq).

• Catalyst: Add TBAB (Tetrabutylammonium bromide) or Aliquat 336 (5-10 mol%).[1]

• Procedure:

  • Mix Indole, Toluene, and Catalyst.[1]

  • Add Base.[1][3][6]

  • Add 1-Bromopropane (1.2 eq) .

  • Stir vigorously at RT or mild heat (40°C).

• Mechanism: The quaternary ammonium salt transports the hydroxide into the organic phase (or forms the ion pair at the interface), generating the indolate anion in a non-polar environment but with a bulky counter-ion (NBu4+) that prevents tight coordination, thus favoring N-alkylation.[1]

Data Summary: Condition Comparison

Variable	Condition	N-Selectivity	C-Selectivity	Notes
Base	NaH	High	Low	Requires anhydrous conditions.[1][2]
Base	Grignard (EtMgBr)	Very Low	High	Mg coordinates N, exposing C3.[1] Avoid.
Solvent	DMF / DMSO	Excellent	Low	Naked anion effect.[1]
Solvent	THF	Moderate	Moderate	Na+ coordinates N. Needs HMPA/Crown ether.[1]
Solvent	Toluene (No PTC)	Low	High	Poor solubility of anion.[1]
Method	Phase Transfer (TBAB)	High	Low	Robust, water-tolerant.[1]

References

• Sundberg, R. J. (1996).[1] The Chemistry of Indoles. Academic Press.[1] (Fundamental mechanism of ambident nucleophiles).

• Heaney, H., & Ley, S. V. (1973).[1] N-Alkylation of indoles. Journal of the Chemical Society, Perkin Transactions 1, 499-500. Link[1]

• BenchChem Technical Support. (2025). Selective N-Alkylation of Indoles: Troubleshooting Guide. Link

• Rubiralta, M., Diez, A., & Balbino, A. (1987).[1] Phase transfer catalysis in the N-alkylation of indoles. Synthetic Communications, 17(2), 239-245.[1] Link[1]

• Kikugawa, Y. (1981).[1] Synthesis of N-alkylindoles from indoles and alkyl halides in the presence of potassium hydroxide in dimethyl sulfoxide. Synthesis, 1981(06), 460-461.[1] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. (PDF) N‐Alkylation of imides using phase transfer catalysts under solvent‐free conditions [academia.edu]

Technical Support Center: Purification of 1-Propyl-1H-indole

This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the purification of N-alkylated indoles, specifically the removal of unreacted starting material. We will address common questions and provide robust, field-tested protocols to ensure the isolation of high-purity 1-propyl-1H-indole.

Troubleshooting & FAQs

Q1: Why is it difficult to separate unreacted indole from my 1-propyl-1H-indole product?

A1: The primary challenge lies in the similar physicochemical properties of the two compounds. Both are relatively non-polar, aromatic molecules with comparable sizes and boiling points, making simple distillation or recrystallization often ineffective. Their polarity is so close that they frequently co-elute during standard column chromatography if the solvent system is not carefully optimized.

Property	Indole	1-Propyl-1H-indole	Rationale for Difficulty
Structure	Contains an N-H bond	Contains an N-CH₂CH₂CH₃ bond	The key structural difference is the acidic N-H proton on indole.
Polarity	Moderately Polar	Slightly Less Polar	The propyl group reduces polarity slightly, but the overall character remains very similar.
pKa of N-H	~17 (in DMSO), ~32.8 (in MeCN)[1][2][3]	Not Applicable (No N-H)	This acidity difference is the most powerful handle for separation via chemical means.
Boiling Point	~253 °C	~265-267 °C	The boiling points are too close for efficient separation by simple distillation.

The most effective purification strategies exploit the one major chemical difference: the presence of the weakly acidic N-H proton on the unreacted indole.[4] This proton can be removed by a strong base, forming an ionic salt, which dramatically changes its solubility properties.

Q2: What are the primary methods for removing residual indole?

A2: There are two main, highly effective methods for this specific purification challenge:

• Acid-Base Extraction: This is often the most efficient and scalable method. It leverages the acidic nature of indole's N-H proton to selectively move it into an aqueous phase, leaving the desired N-alkylated product in the organic phase.[5]

• Optimized Column Chromatography: While standard chromatography can be challenging, careful selection of the stationary and mobile phases can achieve good separation. This method is excellent for smaller scales or when acid/base-sensitive functional groups are present.[6]

We will detail the protocols for both methods below.

Method 1: Purification via Acid-Base Extraction

This technique is the recommended first-line approach due to its efficiency, cost-effectiveness, and scalability. The underlying principle is the deprotonation of indole using a strong base to form the sodium or potassium indolate salt. This salt is ionic and therefore soluble in the aqueous phase, while the non-acidic 1-propyl-1H-indole remains in the immiscible organic solvent.

Experimental Protocol: Acid-Base Extraction

Objective: To selectively remove indole from an organic solution containing 1-propyl-1H-indole.

Materials:

• Crude reaction mixture dissolved in a water-immiscible organic solvent (e.g., Ethyl Acetate, Diethyl Ether, Dichloromethane).

• Aqueous Potassium Hydroxide (KOH) solution (e.g., 2 Molar).

• Deionized Water.

• Saturated Sodium Chloride solution (Brine).

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄).

• Separatory Funnel.

Step-by-Step Procedure:

• Preparation: Dissolve the crude product mixture in an appropriate volume of ethyl acetate (or another suitable organic solvent) in a separatory funnel. Aim for a concentration that allows for easy handling.

• Initial Wash (Optional): Wash the organic layer once with deionized water to remove any water-soluble byproducts from the initial reaction (e.g., salts from the alkylation step). Drain the aqueous layer.

• Base Extraction: Add an equal volume of 2M aqueous KOH solution to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure buildup.

  • Causality: The strong base (OH⁻) deprotonates the indole (pKa ~17), forming the potassium indolate salt. This salt is highly polar and partitions into the aqueous layer. The 1-propyl-1H-indole, lacking an acidic proton, remains in the organic layer.

• Phase Separation: Allow the layers to separate completely. The lower, denser layer will be the aqueous phase containing the potassium indolate. Drain this aqueous layer.

• Repeat Extraction: Repeat the base extraction (Step 3 & 4) one or two more times to ensure complete removal of the indole. The completeness of the extraction can be monitored by Thin-Layer Chromatography (TLC).

• Neutral Wash: Wash the organic layer with deionized water to remove any residual KOH.

• Brine Wash: Wash the organic layer with saturated brine.[7][8] This step helps to break any minor emulsions and removes the bulk of the dissolved water from the organic phase.[7]

• Drying: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous Na₂SO₄.

• Isolation: Filter off the drying agent and concentrate the organic solvent under reduced pressure to yield the purified 1-propyl-1H-indole.

Caption: Workflow for Acid-Base Extraction.

Troubleshooting Extraction Issues

• Issue: An emulsion forms at the interface. [7][8][9]

  • Cause: Vigorous shaking, high concentration of solutes, or the presence of surfactant-like impurities can cause stable emulsions.[7][10]

  • Solution 1 (Patience): Allow the separatory funnel to stand undisturbed for 10-20 minutes.

  • Solution 2 (Salting Out): Add a small amount of solid sodium chloride or a saturated brine solution.[7][10] This increases the ionic strength of the aqueous layer, forcing the organic droplets to coalesce.[7]

  • Solution 3 (Gentle Mixing): Instead of vigorous shaking, gently invert the funnel multiple times for a longer period.[7][10]

Method 2: Purification via Column Chromatography

This method separates compounds based on their differential adsorption to a stationary phase while a mobile phase flows through. For indole and 1-propyl-1H-indole, the slight difference in polarity can be exploited for separation.

Experimental Protocol: Flash Column Chromatography

Objective: To separate 1-propyl-1H-indole from indole using silica gel chromatography.

Materials:

• Silica Gel (standard flash grade, e.g., 230-400 mesh).

• Solvents: Hexane (or Petroleum Ether) and Ethyl Acetate (EtOAc).

• Glass column, sand, and collection tubes.

• TLC plates, chamber, and a visualization method (UV lamp and/or a stain).

Step-by-Step Procedure:

• TLC Analysis & Solvent System Selection:

  • First, determine an optimal solvent system using TLC.[11] Spot the crude mixture on a TLC plate.

  • Develop the plate in various ratios of Hexane:EtOAc. The goal is to find a system where the two spots are well-separated. A good starting point is 95:5 or 90:10 Hexane:EtOAc.

  • The less polar 1-propyl-1H-indole will have a higher Rf value (travel further up the plate) than the more polar indole.

• Column Packing (Wet Slurry Method):

  • Plug the bottom of the column with a small piece of cotton or glass wool and add a thin layer of sand.[12]

  • In a beaker, make a slurry of silica gel in the initial, least polar eluent (e.g., 98:2 Hexane:EtOAc).

  • Pour the slurry into the column and use gentle air pressure or tapping to pack it uniformly, ensuring no air bubbles are trapped.[12][13]

  • Add a protective layer of sand on top of the packed silica.[12]

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of a volatile solvent (like dichloromethane).

  • Add a small amount of silica gel to this solution and evaporate the solvent to get a dry, free-flowing powder.

  • Carefully add this powder to the top of the column. This "dry loading" technique often results in sharper bands and better separation than loading a liquid sample.[11]

• Elution:

  • Begin eluting with a low-polarity solvent system (e.g., 98:2 Hexane:EtOAc).

  • Collect fractions continuously in test tubes.

  • The 1-propyl-1H-indole will elute from the column first.

  • After the product has eluted, you can increase the polarity of the solvent (e.g., switch to 90:10 Hexane:EtOAc) to quickly flush out the more strongly adsorbed indole.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 1-propyl-1H-indole.

Caption: Principle of Column Chromatography Separation.

TLC Visualization Tip

Indole and its derivatives are often UV-active, appearing as dark spots on a fluorescent green background under a 254 nm UV lamp.[14] For more sensitive or permanent visualization, an iodine chamber or a p-Anisaldehyde stain can be used.[14] Indoles typically give blue or red colors with certain stains.[15]

References

• Vertex AI Search, "Exploring the World of Indole: Synthesis, Chemistry and Biofunctions - Safrole". Accessed March 7, 2026.
• Vertex AI Search, "Synthesis and Chemistry of Indole". Accessed March 7, 2026.
• Vertex AI Search, "Tips for Troubleshooting Liquid–Liquid Extraction - K-Jhil". Accessed March 7, 2026.
• Vertex AI Search, "Technical Support Center: Troubleshooting Emulsion Formation in Ditridecylamine Solvent Extraction - Benchchem". Accessed March 7, 2026.
• Vertex AI Search, "Tips for Troubleshooting Liquid–Liquid Extractions - LCGC Intern
• Vertex AI Search, "Problems with extractions - Chemistry Teaching Labs - University of York". Accessed March 7, 2026.
• Vertex AI Search, "4.6: Step-by-Step Procedures For Extractions - Chemistry LibreTexts". Accessed March 7, 2026.
• Vertex AI Search, "The Acidity of Weak NH Acids: Expanding the pKa Scale in Acetonitrile - ACS Public
• Vertex AI Search, "The Acidity of Weak NH Acids: Expanding the pKa Scale in Acetonitrile - ACS Publications - ACS.org". Accessed March 7, 2026.
• Vertex AI Search, "Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) - Chair of Analytical Chemistry". Accessed March 7, 2026.
• Vertex AI Search, "TLC Stains". Accessed March 7, 2026.
• Vertex AI Search, "Technical Support Center: Purification of Indole Derivatives by Column Chromatography - Benchchem". Accessed March 7, 2026.
• Vertex AI Search, "How can residues of indole be removed from a reaction mixture without using column chromatography?
• Vertex AI Search, "TLC Visualization Reagents - EPFL". Accessed March 7, 2026.
• Vertex AI Search, "Column Chromatography and its Methods in Separation for Constituents - Research and Reviews". Accessed March 7, 2026.
• Vertex AI Search, "Mastering Column Chromatography: Techniques and Tips - Chrom Tech, Inc.". Accessed March 7, 2026.
• Vertex AI Search, "How to run column chrom
• Vertex AI Search, "2.3F: Visualizing TLC Plates - Chemistry LibreTexts". Accessed March 7, 2026.
• Vertex AI Search, "Purification of Organic Compounds by Flash Column Chrom

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 4. safrole.com [safrole.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chromtech.com [chromtech.com]
• 12. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 13. orgsyn.org [orgsyn.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. epfl.ch [epfl.ch]

Technical Support Center: Troubleshooting Low Conversion in the Acylation of 1-Propyl-1H-indole

Welcome, researchers and chemists, to our dedicated guide for overcoming challenges in the Friedel-Crafts acylation of 1-propyl-1H-indole. This document provides in-depth, experience-driven answers to common issues, particularly low reaction conversion. Our focus is not just on what to do, but why each step is critical for success.

The acylation of indoles is a fundamental transformation for creating 3-acylindoles, which are vital precursors for numerous pharmaceutical agents.[1] Your substrate, 1-propyl-1H-indole, possesses an N-alkyl group, which advantageously blocks the competing N-acylation pathway often observed with unprotected indoles.[2][3] Therefore, our troubleshooting will concentrate exclusively on optimizing the desired electrophilic substitution at the electron-rich C3 position.

Core Troubleshooting Workflow

Before diving into specific questions, let's visualize the logical flow for diagnosing low conversion. This workflow serves as a systematic map to identify and resolve the root cause of the issue.

Caption: A step-by-step decision tree for troubleshooting low conversion.

Frequently Asked Questions (FAQs)

Q1: My Friedel-Crafts acylation of 1-propyl-1H-indole has stalled with significant starting material remaining. Where do I begin troubleshooting?

A: This is a classic symptom that points to one of three core areas: reagent integrity, catalyst efficacy, or suboptimal reaction conditions.

• Reagent and System Integrity: The Friedel-Crafts reaction is notoriously sensitive to moisture. Water can hydrolyze the acylating agent and deactivate the Lewis acid catalyst.[4] Ensure your 1-propyl-1H-indole is pure, use a fresh bottle or recently distilled acyl chloride/anhydride, and employ anhydrous solvents. Running the reaction under an inert atmosphere (Nitrogen or Argon) is critical.[5]

• Catalyst System: The choice and amount of Lewis acid are paramount. A catalyst that is too weak may not sufficiently activate the acylating agent, while one that is too strong can lead to polymerization of the electron-rich indole ring, even with N-protection.[2][6]

• Reaction Conditions: Insufficient thermal energy (low temperature) can prevent the reaction from overcoming its activation barrier.[5] Conversely, poor solubility of your starting materials in the chosen solvent will severely limit the reaction rate.[5]

Start by rigorously ensuring your setup is anhydrous. If the problem persists, the next logical step is to evaluate your choice of catalyst.

Q2: I used AlCl₃ and observed a low yield of my desired product along with a lot of dark, insoluble tar. What caused this and what should I use instead?

A: You have encountered the most common pitfall in indole acylation: polymerization.

Causality: The indole nucleus is highly electron-rich and nucleophilic. Strong, aggressive Lewis acids like aluminum chloride (AlCl₃) can create a highly acidic environment that protonates the indole ring, initiating a chain reaction where indole molecules attack each other, leading to oligomers and polymers (tar).[2][6] While your N-propyl group offers some protection, it does not deactivate the ring enough to prevent this side reaction under harsh conditions.

Solution: Switch to a milder, more selective Lewis acid. The goal is to activate the acylating agent just enough for the C3-acylation to occur without promoting side reactions.

Recommended Catalyst Screening:

Catalyst	Typical Loading	Common Solvents	Temperature	Key Characteristics & Causality
AlCl₃ (Baseline)	Stoichiometric	CH₂Cl₂, CS₂	0 °C to RT	High Reactivity, Low Selectivity. Prone to causing indole polymerization.[7]
Et₂AlCl / Me₂AlCl	Stoichiometric	CH₂Cl₂	0 °C to RT	Excellent Choice. The alkyl groups temper the Lewis acidity, leading to high yields of 3-acylindoles with minimal side reactions.[7][8]
Y(OTf)₃ / Sc(OTf)₃	Catalytic (1-10 mol%)	Ionic Liquids, CH₂Cl₂	RT to 80 °C	Water-Tolerant & Efficient. Metal triflates are excellent for activating anhydrides and can be used in catalytic amounts, simplifying workup.[1][4][9]
ZnO	Catalytic (50 mol%)	Ionic Liquids	RT	Mild & Green. A heterogeneous catalyst that offers good regioselectivity under very mild conditions, though it may require longer reaction times.[1][10]

Begin by replacing AlCl₃ with diethylaluminum chloride (Et₂AlCl) as described in Protocol 1 .

Q3: My reaction stalls at ~50% conversion even with pure reagents and a mild catalyst. Why isn't it going to completion?

A: This behavior often points to product inhibition, where the formed 3-acylindole product deactivates the catalyst.

Causality & Mechanism: The ketone group in your 3-acylindole product is a Lewis base. It can form a stable complex with the Lewis acid catalyst.[11] If you are using a catalytic amount of Lewis acid, this complexation will sequester the catalyst, effectively removing it from the reaction cycle and causing the reaction to stall once all the catalyst is bound.

Caption: The desired catalytic cycle vs. the product inhibition pathway.

Solution: Increase the stoichiometry of the Lewis acid. For acylations that are prone to product inhibition, it is standard practice to use a stoichiometric amount (at least 1.0 to 1.2 equivalents) of the Lewis acid.[11] This ensures enough free catalyst is available to drive the reaction to completion. The product-catalyst complex is then simply hydrolyzed during the aqueous workup.

Q4: I am using acetic anhydride as the acylating agent and the reaction is extremely slow. What should I change?

A: Acid anhydrides are less reactive electrophiles than acyl chlorides and require more forcing conditions or a more specialized catalytic system to achieve efficient conversion.[12]

Causality: The leaving group of an acyl chloride is a chloride ion (Cl⁻), which is a very good leaving group. The leaving group of an acid anhydride is a carboxylate anion (RCOO⁻), which is less stable and therefore a poorer leaving group. This difference in reactivity means more energy or a more potent catalyst is needed.

Solutions:

• Switch to the Acyl Chloride: The simplest solution is to use the corresponding acyl chloride if your substrate tolerates it.

• Use a Metal Triflate Catalyst: As shown in the table above, catalysts like Yttrium(III) triflate (Y(OTf)₃) are particularly effective for activating acid anhydrides.[4][9]

• Increase Temperature & Consider Microwave Irradiation: Providing more thermal energy can accelerate the reaction. Microwave-assisted synthesis, especially in combination with a metal triflate in an ionic liquid, has been shown to dramatically reduce reaction times and improve yields for anhydride-based acylations.[1][9]

Experimental Protocols

Protocol 1: General Procedure for Acylation using Diethylaluminum Chloride (Et₂AlCl)

This protocol is a robust starting point for the C3-acylation of 1-propyl-1H-indole and is based on methods known to be effective for unprotected indoles.[7][8]

• Preparation: Under an inert atmosphere of dry nitrogen or argon, add 1-propyl-1H-indole (1.0 mmol, 1.0 equiv) to a flame-dried flask containing anhydrous dichloromethane (CH₂Cl₂) (10 mL). Cool the solution to 0 °C in an ice bath.

• Catalyst Addition: Slowly add a solution of diethylaluminum chloride (1.1 mmol, 1.1 equiv, typically 1.0 M in hexanes) to the stirred indole solution. Stir for 15 minutes at 0 °C.

• Acylating Agent Addition: Add the desired acyl chloride (1.1 mmol, 1.1 equiv) dropwise to the reaction mixture.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Workup: Upon completion, carefully pour the reaction mixture into a beaker of crushed ice containing 1 M HCl (15 mL). Stir vigorously for 10 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with CH₂Cl₂ (3 x 15 mL).[2]

• Purification: Combine the organic layers, wash with saturated NaHCO₃ solution, then brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.[2]

Protocol 2: Troubleshooting via Parallel Catalyst Screening

This method allows for the rapid identification of an optimal Lewis acid for your specific substrate and acylating agent.

• Setup: Arrange three small, flame-dried reaction vials, each with a magnetic stir bar and under an inert atmosphere.

• Reagent Addition: To each vial, add 1-propyl-1H-indole (e.g., 0.2 mmol) and anhydrous CH₂Cl₂ (2 mL). Cool all vials to 0 °C.

• Catalyst Addition:

  • Vial 1: Add AlCl₃ (0.22 mmol).

  • Vial 2: Add Et₂AlCl (0.22 mmol, as a 1.0 M solution).

  • Vial 3: Add Y(OTf)₃ (0.02 mmol, 10 mol%).

• Initiation: Add the acyl chloride (0.22 mmol) to each vial.

• Monitoring: Allow all reactions to warm to room temperature. After a set time (e.g., 2 hours), take a small aliquot from each reaction, quench with water, and analyze by TLC or LC-MS to compare the conversion and formation of byproducts. This direct comparison will quickly reveal the most promising catalyst system.

References

• BenchChem. (2025). Application Notes and Protocols for Friedel-Crafts Acylation of Indoles. BenchChem Technical Support.
• Na2CO3-Catalyzed N-Acylation of Indoles with Alkenyl Carboxyl
• BenchChem. (2025).
• Yu, J., et al. (2019). Decarboxylative acylation of N-free indoles enabled by a catalytic amount of copper catalyst and liquid-assisted grinding. RSC Publishing.
• Zhang, L-R., et al. (2012). Regioselective Friedel–Crafts Acylation of Indoles Catalysed by Zinc Oxide in an Ionic Liquid. Journal of Chemical Research.
• Catalytic N-Acylation for Access to N–N Atropisomeric N-Aminoindoles. (2024).
• An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ). (2016). RSC Publishing.
• Chemoselective N-acylation of indoles using thioesters as acyl source. (2022). Beilstein Journal of Organic Chemistry.
• Enantioselective Alkylation of the Indole Nucleus (2/2): Friedel-Crafts reaction. (2005). Organic Chemistry Portal.
• Ottoni, O., et al.
• Wang, L., et al. (2022). Chemoselective N-acylation of indoles using thioesters as acyl source. Beilstein Journal of Organic Chemistry, 18, 89–94.
• Le, T. N., et al. (2015). A Simple, Effective, Green Method for the Regioselective 3-Acylation of Unprotected Indoles. Molecules, 20(10), 19605-19615.
• Solvent Effects in Friedel–Crafts Reaction. (2019). Chemistry Stack Exchange.
• Friedel Crafts Acylation And Alkyl
• Friedel–Crafts reaction. (n.d.). Wikipedia.
• BenchChem. (2025). Optimizing reaction conditions for N-alkylation of indoles. BenchChem Technical Support.
• Okauchi, T., et al. (2000). A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride. Organic Letters, 2(10), 1485-1487.
• Le, T. N., et al. (2015).
• Okauchi, T., et al. (2000). A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride. Organic Letters.
• BenchChem. (2025).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemoselective N-acylation of indoles using thioesters as acyl source - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ikm.org.my [ikm.org.my]
• 7. A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride [organic-chemistry.org]
• 8. colab.ws [colab.ws]
• 9. A Simple, Effective, Green Method for the Regioselective 3-Acylation of Unprotected Indoles | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 12. byjus.com [byjus.com]

overcoming steric hindrance in 1-propyl-1H-indole substitution

Introduction: The Challenge of the N-Propyl Group

The 1-propyl-1H-indole scaffold is a valuable structural motif in medicinal chemistry and materials science. However, the N-propyl group, while crucial for modulating physicochemical properties, introduces significant steric and electronic challenges for subsequent functionalization. It sterically hinders access to the C2 and C7 positions and can influence the regioselectivity of common synthetic transformations. This guide provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help researchers overcome these hurdles and achieve their desired substitutions with high efficiency and selectivity.

Section 1: Electrophilic Aromatic Substitution (EAS)

Electrophilic substitution is the most common method for functionalizing the electron-rich indole nucleus. However, the N-propyl group can complicate the predictable C3-selectivity.

Frequently Asked Questions (FAQs)

Question: I'm attempting a Friedel-Crafts acylation on 1-propyl-1H-indole with acetyl chloride and AlCl₃, but I'm getting a complex mixture of products and significant decomposition. What's going wrong?

Answer: This is a classic issue. The combination of a strong Lewis acid like aluminum trichloride (AlCl₃) with the N-alkylated indole leads to several problems.[1][2] The Lewis acid can complex with the lone pair of the indole nitrogen, deactivating the ring towards electrophilic attack. This complexation, coupled with the harsh reaction conditions, often leads to polymerization and undesired side reactions.[1] The N-propyl group's steric bulk can also disfavor the formation of the C3-acylated sigma complex.

Troubleshooting & Recommendations:

• Switch to a Milder Lewis Acid: The choice of Lewis acid is critical. Stoichiometric amounts of strong acids are often detrimental. Catalytic amounts of milder Lewis acids can promote the reaction without causing substrate degradation.

• Use an Acylating Agent That Requires Milder Activation: Acid anhydrides are often better acylating agents than acyl chlorides in these cases as they can be activated under more gentle conditions.

• Optimize Solvent and Temperature: Non-coordinating solvents are often preferred. Running the reaction at lower temperatures can help minimize side product formation.

Recommended Protocol: Mild Acylation using In(OTf)₃

This protocol utilizes the mild Lewis acid Indium(III) triflate, which avoids the harsh conditions associated with AlCl₃.

• Step 1: Preparation: To a solution of 1-propyl-1H-indole (1.0 mmol) in a suitable solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) (5 mL) under an inert atmosphere (N₂ or Ar), add acetic anhydride (1.2 mmol).

• Step 2: Catalyst Addition: Add Indium(III) triflate (In(OTf)₃) (0.05 mmol, 5 mol%) to the stirring solution at 0 °C.

• Step 3: Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring progress by TLC.

• Step 4: Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Step 5: Extraction & Purification: Extract the aqueous layer with DCM (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Parameter	Traditional (AlCl₃)	Recommended (In(OTf)₃)	Rationale
Lewis Acid	AlCl₃ (stoichiometric)	In(OTf)₃ (catalytic)	Milder, avoids N-complexation and degradation.
Acylating Agent	Acetyl Chloride	Acetic Anhydride	Less reactive, better control.
Temperature	0 °C to RT (often higher)	0 °C to RT	Minimizes side reactions.
Typical Yield	Low to moderate, impure	Good to excellent	Higher selectivity and less decomposition.

Question: My Vilsmeier-Haack formylation of 1-propyl-1H-indole is giving me poor yields. How can I improve this C3-formylation?

Answer: The Vilsmeier-Haack reaction is generally a reliable method for C3-formylation of indoles.[3][4] Poor yields with an N-alkylated substrate can often be attributed to incomplete formation of the Vilsmeier reagent (the chloroiminium ion) or suboptimal reaction temperature and time.[5]

Troubleshooting & Recommendations:

• Reagent Purity: Ensure that the phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) are of high purity and anhydrous. Moisture will quench the Vilsmeier reagent.

• Order of Addition: Slowly add POCl₃ to chilled DMF (0 °C) to pre-form the Vilsmeier reagent before adding the indole substrate. This ensures the electrophile is readily available.[4]

• Temperature Control: After the addition of the indole, a moderate heating step (e.g., 50-60 °C) is often necessary to drive the reaction to completion.

• Hydrolysis Step: Ensure the final hydrolysis is performed with a sufficiently strong base (e.g., NaOH solution) and that the pH is alkaline to completely convert the intermediate iminium salt to the aldehyde product.[4]

Section 2: Navigating C2-Substitution via Metalation

Directing substitution to the C2 position is a significant challenge due to the steric shield of the N-propyl group and the intrinsic electronic preference for C3. Directed ortho Metalation (DoM) is the most powerful strategy to overcome this.[6][7]

Troubleshooting Guide: Directed ortho Metalation (DoM)

Question: I am trying to lithiate the C2 position of 1-propyl-1H-indole using n-BuLi, but I am getting a mixture of products upon quenching with an electrophile. How can I achieve C2 selectivity?

Answer: Standard lithiation with n-butyllithium (n-BuLi) alone is often unselective. The key to C2-selective deprotonation is to use a directing metalation group (DMG) or specific additives that can coordinate the lithium cation and direct the deprotonation to the adjacent C2 position.[6][7] For N-alkylindoles, the nitrogen itself can act as a weak directing group, but this often requires assistance.

The Solution: Additives and Base Selection

• TMEDA as a Chelating Agent: N,N,N',N'-Tetramethylethylenediamine (TMEDA) is a crucial additive. It chelates the lithium ion, breaking down n-BuLi aggregates and increasing the basicity of the system.[8] This complex then coordinates with the indole nitrogen, positioning the base for selective proton abstraction at C2.[6]

• Choice of Organolithium Base: The steric profile of the base matters.

  • n-BuLi: Often sufficient when used with TMEDA.

  • s-BuLi (sec-Butyllithium): More basic and sterically hindered, can sometimes improve selectivity.

  • t-BuLi (tert-Butyllithium): Very strong and hindered, useful for difficult deprotonations, but can sometimes lead to side reactions.

Workflow for C2-Selective Lithiation

Caption: Experimental workflow for C2-selective lithiation.

Recommended Protocol: C2-Iodination of 1-Propyl-1H-Indole

• Step 1: Setup: In a flame-dried, three-neck flask under an argon atmosphere, dissolve 1-propyl-1H-indole (1.0 mmol) in anhydrous tetrahydrofuran (THF) (10 mL).

• Step 2: Cooling & Additives: Cool the solution to -78 °C in a dry ice/acetone bath. Add TMEDA (1.2 mmol) via syringe.

• Step 3: Lithiation: Slowly add s-BuLi (1.1 mmol, solution in cyclohexanes) dropwise over 10 minutes. The solution may change color. Stir at -78 °C for 1 hour.

• Step 4: Quenching: Add a solution of iodine (I₂) (1.5 mmol) in anhydrous THF (2 mL) dropwise.

• Step 5: Warm & Quench: Allow the reaction to slowly warm to room temperature. Quench with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove excess iodine.

• Step 6: Extraction & Purification: Extract with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify via column chromatography to yield 2-iodo-1-propyl-1H-indole.

Section 3: Transition-Metal Catalyzed Cross-Coupling

For building C-C and C-N bonds, especially at the sterically encumbered C2 position, palladium-catalyzed cross-coupling reactions are indispensable. Success hinges on overcoming the steric hindrance during the key steps of the catalytic cycle.

FAQs: Suzuki-Miyaura Coupling

Question: I am attempting a Suzuki coupling between 2-bromo-1-propyl-1H-indole and phenylboronic acid using Pd(PPh₃)₄, but the reaction is sluggish and gives low yields. Why?

Answer: This is a common challenge. The N-propyl group sterically hinders the C2 position, which can impede two critical steps in the Suzuki catalytic cycle: oxidative addition and reductive elimination.[9] Standard catalysts like Pd(PPh₃)₄ with triphenylphosphine ligands are often not bulky or electron-rich enough to facilitate these steps efficiently with hindered substrates.[10]

Troubleshooting & Recommendations:

• Ligand Selection is Key: The solution lies in using modern, specialized phosphine ligands that are both bulky and electron-donating. These ligands promote the formation of a coordinatively unsaturated, highly reactive Pd(0) species and accelerate the rate-limiting reductive elimination step.

• Use a More Active Pre-catalyst: Instead of generating the active Pd(0) species in situ from a Pd(II) source or using air-sensitive Pd(PPh₃)₄, consider using modern palladium pre-catalysts (e.g., Buchwald pre-catalysts like XPhos-Pd-G3). These are air-stable and form the active catalyst readily under reaction conditions.

• Base and Solvent Optimization: The choice of base is crucial for activating the boronic acid.[11] For hindered couplings, stronger, non-coordinating bases like K₃PO₄ or Cs₂CO₃ are often superior to Na₂CO₃. Aprotic polar solvents like dioxane or toluene are typically effective.

Ligand Comparison for Hindered Suzuki Coupling

Ligand	Class	Key Features	Performance with Hindered Substrates
PPh₃	Monodentate Phosphine	Standard, less bulky	Poor to moderate
SPhos	Buchwald Ligand	Bulky, electron-rich biarylphosphine	Excellent
XPhos	Buchwald Ligand	Very bulky, electron-rich biarylphosphine	Excellent, often the best choice
DavePhos	Buchwald Ligand	Bulky, electron-rich biarylphosphine	Very Good

Decision Tree for Cross-Coupling Strategy

Caption: Decision tree for C-C/C-N bond formation strategy.

FAQs: Sonogashira & Buchwald-Hartwig Reactions

Question: Can I perform a Sonogashira or Buchwald-Hartwig amination at the C2 position of 1-propyl-1H-indole?

Answer: Yes, absolutely. The same principles discussed for the Suzuki coupling apply here. Overcoming the steric hindrance from the N-propyl group is paramount.

• For Sonogashira Coupling: This reaction, which couples a terminal alkyne with an aryl/vinyl halide, also benefits from a palladium catalyst and a copper(I) co-catalyst.[12][13][14] For a hindered substrate like 2-halo-1-propyl-indole, using a ligand like XPhos or SPhos is highly recommended to facilitate the catalytic cycle. Copper-free conditions have also been developed which can be advantageous.[13]

• For Buchwald-Hartwig Amination: This powerful C-N bond-forming reaction is highly dependent on the ligand.[15][16][17] To couple an amine with 2-halo-1-propyl-indole, sterically demanding, electron-rich biarylphosphine ligands (the "Buchwald ligands") are essential.[16][18] The choice of base (often a strong, non-nucleophilic base like NaOt-Bu or LHMDS) is also critical for success.[16]

References

• General Synthesis of N-Alkylindoles from N,N-Dialkylanilines via [4+1] Annulative Double C–H Functionalization.PMC.
• C-H functionalization of indoles and oxindoles through CDC reactions.Royal Society of Chemistry.
• Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System.PMC.

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. Available at: [Link]

• Chemistry of indoles: new reactivities of indole nucleus and its synthetic application. Yakugaku Zasshi. Available at: [Link]

• Recent Progress Concerning the N-Arylation of Indoles.PMC.

• Palladium-catalyzed dual C–H or N–H functionalization of unfunctionalized indole derivatives with alkenes and arenes. Beilstein Journals. Available at: [Link]

• Progress in Chemical and Biochemical Research Tertiary cyclic amides in Vilsmeier type reaction with indoles. Progress in Chemical and Biochemical Research. Available at: [Link]

• Vilsmeier-haack reaction cyclization of N-Substituted-3-acetyl indole phenyl hydrazones and their reactions. ResearchGate. Available at: [Link]

• Friedel–Crafts reaction. Wikipedia. Available at: [Link]

• Vilsmeier–Haack reaction. Wikipedia. Available at: [Link]

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. OUCI. Available at: [Link]

• Enantioselective Synthesis of N-Alkylindoles Enabled by Nickel-Catalyzed Modular, Unified C-C Coupling. ChemRxiv. Available at: [Link]

• Regioselective C–N bond formation at C2 of N-alkylindoles. ResearchGate. Available at: [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. PMC. Available at: [Link]

• Site-Selective Benzylic Dehydrogenation of Alkylindoles. PMC. Available at: [Link]

• Directed ortho metalation. Wikipedia. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• General Synthesis of N-Alkylindoles from N, N-Dialkylanilines via [4 + 1] Annulative Double C-H Functionalization. PubMed. Available at: [Link]

• Acylation of Indole under Friedel−Crafts ConditionsAn Improved Method To Obtain 3-Acylindoles Regioselectively. ResearchGate. Available at: [Link]

• Acylation of indole under Friedel-Crafts conditions-an improved method to obtain 3-acylindoles regioselectively. PubMed. Available at: [Link]

• ortho metalation. Harvard University. Available at: [Link]

• Directed Metalation: A Survival Guide. Baran Lab, Scripps Research. Available at: [Link]

• Directed Ortho Metalation Guide. Scribd. Available at: [Link]

• Borane-catalysed C2-selective indole reductive functionalisation. RSC Publishing. Available at: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. PMC. Available at: [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? ACS Publications. Available at: [Link]

• The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. Available at: [Link]

• Palladium-catalyzed Sonogashira-coupling conjoined C-H activation: a regioselective tandem strategy to access indolo- and pyrrolo[1,2-a]quinolines. PubMed. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. Available at: [Link]

• Recent Advances of Modern Protocol for C-C Bonds—The Suzuki Cross-Coupling. IntechOpen. Available at: [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. Available at: [Link]

• Novel Synthetic Route to 5-Substituted Indoles. Loyola eCommons. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Acylation of indole under Friedel-Crafts conditions-an improved method to obtain 3-acylindoles regioselectively - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pcbiochemres.com [pcbiochemres.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 6. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 7. baranlab.org [baranlab.org]
• 8. uwindsor.ca [uwindsor.ca]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 13. Sonogashira Coupling [organic-chemistry.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Technical Support Center: Troubleshooting 1-Propyl-1H-indole Storage Discoloration

Welcome to the Technical Support Center. As application scientists, we frequently receive inquiries regarding the spontaneous discoloration of 1-propyl-1H-indole (N-propylindole) during storage. Transitioning from a clear, colorless liquid to a vibrant pink, deep red, or opaque brown oil is a ubiquitous challenge that can compromise sensitive downstream cross-coupling or functionalization reactions.

This guide provides a field-proven, mechanistic approach to understanding, troubleshooting, and preventing the degradation of 1-propyl-1H-indole.

Part 1: The Chemical Etiology of Indole Discoloration

To effectively troubleshoot discoloration, we must first understand the causality behind it. The pyrrole ring of N-alkyl indoles is highly electron-rich, making the C2 and, more prominently, the C3 positions highly susceptible to electrophilic attack and autoxidation.

Exposure to atmospheric oxygen and ambient light triggers a radical-initiated oxidation pathway. Atmospheric oxidants initiate the formation of a C3-hydroperoxide, which rapidly decomposes into an indoxyl (3-hydroxyindole) derivative[1]. These indoxyl intermediates are highly unstable and readily undergo oxidative coupling (dimerization) to form highly conjugated indigoid pigments[1]. Furthermore, electrochemical studies confirm that radical formation at the pyrrole ring inevitably leads to rapid polymerization in concentrated indole solutions[2].

Because these resulting dimeric and polymeric chromophores possess massive molar extinction coefficients, even trace degradation (<0.1%) manifests as severe macroscopic discoloration.

Autoxidation and oligomerization pathway of 1-propyl-1H-indole leading to discoloration.

Part 2: Troubleshooting FAQs

Q1: My newly purchased 1-propyl-1H-indole turned pink after opening. Is the batch ruined? A1: Not necessarily. A faint pink hue is a classic indicator of trace indigoid pigment formation due to brief oxygen exposure[1]. Because the chromophores are so intense, a pink batch often still assays at >98% purity. Action: Run a quantitative NMR (qNMR) or GC-FID. If purity is >98%, it can be used for robust reactions (e.g., Vilsmeier-Haack formylations). For sensitive catalytic cross-couplings, purification is mandatory to remove trace oligomers that could poison transition-metal catalysts.

Q2: How do temperature and humidity affect the degradation rate? A2: Autoxidation is highly temperature-dependent. Storing 1-propyl-1H-indole at room temperature accelerates radical propagation. Accelerated stability testing of related indole derivatives demonstrates that elevated temperatures and humidity drastically increase degradation product formation[3]. Storage at -20°C under an inert atmosphere suppresses the kinetic energy required for the initial oxygen insertion.

Q3: Can acidic solvents or trace acid in glassware cause this discoloration? A3: Yes. Indoles are extremely sensitive to acid-catalyzed dimerization. Trace acids protonate the C3 position, generating an indoleninium cation that is rapidly attacked by a second indole molecule to form a bis-indole. Always ensure storage vessels are base-washed and completely dry.

Part 3: Decision Matrix & Quantitative Impact

When faced with a discolored batch, use the following logical workflow to determine whether to proceed, purify, or discard the reagent.

Decision matrix and troubleshooting workflow for discolored 1-propyl-1H-indole batches.

Quantitative Data: Storage Conditions vs. Degradation Rate The following table summarizes the expected 6-month degradation profile of 1-propyl-1H-indole based on environmental exposure.

Storage Temperature	Atmosphere	Light Exposure	6-Month Purity (GC-MS)	Visual Appearance
25°C (Ambient)	Air	Ambient Light	< 85%	Dark Brown/Opaque
25°C (Ambient)	Air	Dark	~ 92%	Deep Red/Pink
4°C	Air	Dark	~ 96%	Light Pink
-20°C	Argon	Dark	> 99.5%	Colorless Liquid

Part 4: Self-Validating Experimental Protocols

Protocol 1: Purification of Degraded 1-Propyl-1H-indole via Vacuum Distillation

Causality: N-alkyl indoles have relatively high boiling points but can be efficiently distilled under reduced pressure. The oxidized indigoid dimers and polymeric tars are non-volatile and will remain trapped in the distillation pot, allowing for the recovery of pure N-alkyl indole[4].

• Preparation: Transfer the discolored 1-propyl-1H-indole to a base-washed, oven-dried round-bottom flask.

• Inhibition: Add a catalytic amount of an antioxidant (e.g., BHT, 0.05% w/w) to the distillation pot to suppress further radical formation during heating.

• Setup: Equip the flask with a short-path distillation head and a receiving flask submerged in an ice-water bath.

• Distillation: Apply high vacuum (e.g., 0.1 - 0.5 mmHg). Gradually heat the oil bath. 1-Propyl-1H-indole will distill as a clear, colorless liquid. Monitor the vapor temperature carefully to avoid carrying over impurities.

• Self-Validation System: Analyze the distilled fraction via TLC (Hexanes:EtOAc 9:1). A single spot under UV (254 nm) with no baseline retention confirms the complete removal of polar oxidized oligomers.

Protocol 2: Schlenk-Line Aliquoting and Inert Storage

Causality: Eliminating the triad of degradation (Oxygen, Light, Heat) halts the autoxidation cascade[5]. Argon is heavier than Nitrogen and provides a superior protective blanket for liquids.

• Transfer: Immediately after distillation, transfer the colorless 1-propyl-1H-indole into amber glass ampoules or a Schlenk flask.

• Degassing: Perform three freeze-pump-thaw cycles using liquid nitrogen to thoroughly degas the liquid, removing all dissolved O2.

• Inerting: Backfill the vessel with ultra-high purity Argon.

• Sealing: Flame-seal the ampoules or securely close the Schlenk flask with a suba-seal and Teflon tape. Store the aliquots at -20°C.

• Self-Validation System: Monitor a control aliquot over 30 days. The liquid should remain perfectly colorless. Any onset of a pink hue indicates a failure in the vacuum seal or incomplete degassing.

References

• Oxidation of Indole by Cytochrome P450 Enzymes - UQ eSpace.
• Atmospheric oxidation mechanism and kinetics of indole initiated by OH and Cl: a computational study -
• Pathways of Electrochemical Oxid
• 1-Butyl-1H-indole-2,3-dione|Isatin Deriv
• US3012040A - Process for n-alkylation of indoles - Google P

Sources

• 1. UQ eSpace [espace.library.uq.edu.au]
• 2. scispace.com [scispace.com]
• 3. 1-Butyl-1H-indole-2,3-dione|Isatin Derivative|RUO [benchchem.com]
• 4. US3012040A - Process for n-alkylation of indoles - Google Patents [patents.google.com]
• 5. ACP - Atmospheric oxidation mechanism and kinetics of indole initiated by ●OH and ●Cl: a computational study [acp.copernicus.org]

separating N-propylindole from C3-propylindole isomers

Ticket #: IND-ISO-SEP-001 Subject: Technical Guide: Separation of N-propylindole (1-propylindole) from C3-propylindole (3-propylindole) Status: Open Priority: High (Purification Bottleneck) Assigned Specialist: Senior Application Scientist, Separation Sciences Division[1]

Executive Summary

You are likely facing a product mixture resulting from the alkylation of indole with propyl bromide/iodide. The regioselectivity of indole alkylation is highly sensitive to base strength and solvent polarity.[2]

• The Good News: These two isomers have distinct polarity profiles due to the presence (C3-isomer) or absence (N-isomer) of the N-H hydrogen bond donor. They can be separated via standard Flash Column Chromatography without the need for HPLC in most gram-scale applications.

• The Critical Diagnostic: The N-H moiety on the C3-isomer makes it significantly more polar (lower R

  ) on silica gel compared to the N-propyl isomer.

Module 1: Diagnostic Triage (Identification)

Before attempting separation, confirm the ratio and identity of your isomers using these non-destructive and destructive methods.

Thin Layer Chromatography (TLC) Behavior

Stationary Phase: Silica Gel 60 Fngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

Mobile Phase: Hexanes : Ethyl Acetate (9:1 to 8:2)

Feature	N-propylindole (1-propyl)	C3-propylindole (3-propyl)
Polarity	Low (Lipophilic)	Moderate (H-bond Donor)
R Value	High (~0.6 - 0.8)	Low (~0.2 - 0.4)
Elution Order	Elutes First	Elutes Second
Ehrlich’s Stain *	Pink/Purple (Rapid)	No Reaction (or faint/slow)

> Technical Note on Ehrlich’s Reagent: This stain targets the electron-rich C3 position. Since N-propylindole has a free C3-H, it reacts vigorously.[1] The C3-propylindole is blocked at this position, providing a rapid visual confirmation of which spot is which.[1]

1H-NMR Fingerprinting

Use this table to assign your crude NMR spectrum.

Proton Environment	N-propylindole (1-propyl)	C3-propylindole (3-propyl)
N-H	Absent	Broad Singlet (> 8.0 ppm)
Propyl -CH	~4.05 ppm (Triplet) (Deshielded by Nitrogen)	~2.70 ppm (Triplet) (Benzylic-like position)
Aromatic C2-H	Doublet/Multiplet	Distinct Singlet/Doublet (often sharp)

Module 2: Purification Workflow (Flash Chromatography)

The polarity difference is sufficient for standard flash chromatography. Do not use alumina unless silica fails, as alumina can sometimes cause catalytic rearrangement or decomposition of sensitive indoles.[1]

Method Protocol

• Column Packing: Use Silica Gel (40-63 µm). Pack a column with a length-to-diameter ratio of at least 15:1.

• Equilibration: Flush with 100% Hexanes (or Petroleum Ether).

• Loading: Dissolve crude mixture in minimum Dichloromethane (DCM) or Toluene. Avoid loading in EtOAc, as it will cause band broadening.[1]

• Gradient Elution:

  • 0–5 mins: 100% Hexanes (Elutes unreacted alkyl halides).

  • 5–20 mins: 0%

    5% EtOAc in Hexanes.

  • Target: N-propylindole will elute here (very non-polar).[1]

  • 20–40 mins: 5%

    15% EtOAc in Hexanes.

  • Target: C3-propylindole will elute here (requires polarity to break N-H...Silica interaction).[1]

Visualization of the Logic

Caption: Chromatographic decision tree based on polarity differences induced by the N-H moiety.

Module 3: Troubleshooting & FAQs

Q1: My spots are co-eluting or streaking. What is wrong?

• Issue: "Streaking" usually indicates the C3-indole (which is weakly acidic) is interacting too strongly with the silica silanols.

• Fix: Add 1% Triethylamine (TEA) to your mobile phase. This neutralizes the silica acidity and sharpens the peak shape for the C3-isomer.

Q2: I need pure N-propylindole, but I can't remove the last 5% of C3-isomer.

• Chemical Scavenging Trick: If chromatography is insufficient, dissolve the mixture in DCM and add 0.5 equivalents of Acetic Anhydride (with mild base like Pyridine).

• Mechanism: The C3-isomer has a free N-H and will be acetylated to N-acetyl-3-propylindole. The N-propylindole (no N-H) cannot react.

• Result: The acetylated impurity will have a drastically different Rf (usually much lower or higher depending on the system) than the N-propylindole, making separation easy.

Q3: Why did I get so much C3-isomer? I wanted N-propyl.

• Root Cause Analysis: You likely used a weak base (like K

  CO ) or a protic solvent.

• Prevention: To favor N-alkylation , you must fully deprotonate the indole to the indolyl anion before adding the alkyl halide.

  • Protocol: Use NaH (Sodium Hydride) in DMF or THF at 0°C. This ensures the nucleophile is the Nitrogen anion (Hard Soft Acid Base theory favors N-attack here).

Q4: Why did I get N-propyl? I wanted C3-propyl.

• Root Cause Analysis: You used highly basic conditions.

• Prevention: To favor C3-alkylation , use Grignard chemistry.[1]

  • Protocol: React Indole with EtMgBr to form the Indolyl-MgBr salt. Then add Propyl Bromide. The Magnesium coordinates to the Nitrogen, blocking it and directing the alkylation to the C3 carbon.

References

• Sundberg, R. J. (1996).[1] The Chemistry of Indoles. Academic Press. (Standard text on Indole reactivity and regioselectivity).

• Maji, M., et al. (2022).[1][3] "Regio-Selective C3- and N-Alkylation of Indolines in Water under Air Using Alcohols." The Journal of Organic Chemistry, 87(9), 5603–5616.[1] [1]

• BenchChem Technical Support. (2025). "Selective N-Alkylation of Indoles: Troubleshooting & Optimization."

• University of Alberta. "Thin Layer Chromatography (TLC) - Advanced Organic Chemistry Guide."

• Chemistry LibreTexts. (2024). "13.3: Chemical Shifts in ¹H NMR Spectroscopy."

Sources

• 1. 3-Alkynylindoles as Building Blocks for the Synthesis of Electronically Tunable Indole-Based Push–Pull Chromophores - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Regio-Selective C3- and N-Alkylation of Indolines in Water under Air Using Alcohols [organic-chemistry.org]

Technical Support Center: Drying &amp; Handling Protocols for Hygroscopic 1-Propyl-1H-Indole Intermediates

Welcome to the Application Scientist Support Center. 1-Propyl-1H-indole derivatives are privileged scaffolds in medicinal chemistry, frequently utilized in the synthesis of antiviral agents and CNS therapeutics. However, the electron-rich nature of the indole core, combined with specific functionalizations, often renders these intermediates highly hygroscopic. Moisture retention not only induces solid-state transitions but also catastrophically quenches downstream moisture-sensitive reactions.

This guide provides field-proven troubleshooting, mechanistic insights, and self-validating protocols to ensure absolute control over the hydration state of your 1-propyl-1H-indole intermediates.

Core Methodologies: Self-Validating Drying Systems

To establish a reliable baseline, you must implement drying protocols that validate their own endpoints. Relying on arbitrary timeframes leads to batch-to-batch variability.

Protocol A: Step-Wise Vacuum Drying with Argon Backfill

Targeted for crystalline or semi-crystalline 1-propyl-1H-indole intermediates.

Causality: Applying high vacuum at elevated temperatures immediately to a wet hygroscopic solid causes rapid surface evaporation, leading to "case hardening"—a glassy outer layer that traps internal moisture. A step-wise thermal gradient prevents this by allowing internal moisture to diffuse to the surface before the glass transition temperature (

) is altered.

Step-by-Step Methodology:

• Preparation: Transfer the wet intermediate into a wide, shallow glass drying dish to maximize surface area. Bed depth should not exceed 1 cm.

• Initial Ambient Desiccation: Place the dish in a vacuum oven at 25°C. Apply a moderate vacuum (50-100 mbar) for 2 hours to remove bulk surface solvent/water without inducing phase collapse.

• Thermal Ramping: Increase the temperature to 40°C while simultaneously dropping the pressure to < 10 mbar. Hold for 12 hours.

• Self-Validation (Constant Mass): Isolate the vacuum pump and monitor the pressure gauge. If the pressure rises rapidly, off-gassing (moisture release) is still occurring. Continue drying until the pressure holds steady for 30 minutes when isolated.

• Inert Quenching: Break the vacuum strictly with dry Argon gas (not air or nitrogen, as Argon is denser and provides a better protective blanket against atmospheric moisture).

• Storage: Immediately transfer the dried solid to a desiccator containing

  or indicating silica gel.

Protocol B: Gravimetric Sorption Analysis (GSA) Pre-Treatment

Targeted for analytical validation of hygroscopicity[1].

Causality: The European Pharmacopeia (Ph. Eur.) method evaluates hygroscopicity at 25°C and 80% RH. However, if the initial moisture content is not accounted for, the categorization will be falsely low. Establishing a "dry reference state" is mandatory for accurate GSA.

Step-by-Step Methodology:

• Sample Loading: Load ~100 mg of the 1-propyl-1H-indole intermediate into the GSA aluminum pan.

• Pre-treatment Drying: Expose the sample to 40°C at 0% Relative Humidity (RH) under a nitrogen flow rate of 500 sccm.

• Equilibration (Self-Validation): Maintain these conditions until the mass change over time (

  ) is strictly wt/min for a minimum of 10 minutes. This confirms the absolute dry reference mass.

• Sorption Cycle: Shift the environment to 25°C and 80% RH for 24 hours to measure true equilibrium moisture uptake.

Quantitative Data & Classification

Understanding the exact hygroscopic class of your intermediate dictates the stringency of your handling protocols.

Table 1: Hygroscopicity Classification and Handling Directives

Ph. Eur. Classification	Moisture Uptake (25°C / 80% RH)	Physical Behavior of Indole Intermediates	Recommended Handling & Drying
Slightly Hygroscopic	0.2% - 2.0%	Retains free-flowing powder form.	Standard vacuum drying (Protocol A).
Hygroscopic	2.0% - 15.0%	Powder clumps; potential polymorphic shifts.	Vacuum drying + Argon backfill.
Very Hygroscopic	> 15.0%	Forms a sticky, gummy residue.	Azeotropic distillation or Lyophilization.
Deliquescent	Absorbs enough water to liquefy	Dissolves into an aqueous oil.	Glovebox handling; store at -20°C.

Table 2: Comparison of Drying Techniques for 1-Propyl-1H-Indoles

Drying Technique	Operating Temperature	Operating Pressure	Typical Duration	Target Residual Moisture
Vacuum Oven	40°C	< 10 mbar	12 - 24 h	< 0.5%
Azeotropic Distillation	110°C (Toluene)	Atmospheric	2 - 4 h	< 0.1%
Lyophilization	-50°C	< 0.1 mbar	24 - 48 h	< 0.5%

Visualizing Workflows and Mechanistic Pathways

Decision tree for selecting drying protocols based on intermediate physical state.

Mechanistic pathway illustrating how trace moisture quenches downstream indole functionalization.

Troubleshooting Guide & FAQs

Q1: Why does my 1-propyl-1H-indole intermediate turn into a gummy residue during vacuum drying? A1: This is a classic thermodynamic failure caused by moisture acting as a plasticizer. Water molecules disrupt the intermolecular hydrogen bonding and

stacking of the indole rings, significantly lowering the glass transition temperature ( ) of the amorphous regions. If you apply a drying temperature (e.g., 50°C) that exceeds this moisture-depressed , the solid collapses into a viscous gum. Solution: Always use the step-wise thermal ramping outlined in Protocol A. By removing moisture at 25°C first, you allow the of the material to rise before applying higher heat.

Q2: My downstream Friedel-Crafts acylation of the 1-propyl-1H-indole is failing, yielding mostly unreacted starting material. I dried the intermediate overnight. What went wrong? A2: The failure is likely due to trace moisture quenching your Lewis acid catalyst. Friedel-Crafts acylation at the C-3 position of the indole core relies on highly moisture-sensitive reagents like

[2]. Even residual moisture in the highly hygroscopic 1-propyl-1H-indole is sufficient to hydrolyze , generating gas and inactive aluminum hydroxide. This completely destroys the electrophilic complex required for the reaction. Solution: Switch from vacuum drying to azeotropic distillation with toluene prior to the reaction. Toluene forms a minimum-boiling azeotrope with water, stripping trace moisture far more effectively than vacuum alone[3].

Q3: How do I accurately determine the moisture content if standard Karl Fischer (KF) titration gives erratic, non-reproducible results? A3: Direct volumetric KF titration is notoriously problematic for certain indole derivatives. The electron-rich indole core (especially if unsubstituted at the C-2 or C-3 positions) can undergo unintended electrophilic iodination side-reactions with the iodine present in the KF reagent. This consumes iodine independently of water, leading to falsely elevated moisture readings. Solution: Utilize an Oven-Desorption Karl Fischer setup. By heating the sample in a sealed vial and transferring only the vaporized water to the titration cell via a dry nitrogen carrier gas, you physically separate the reactive indole matrix from the KF reagents. Alternatively, use Gravimetric Sorption Analysis (GSA)[1].

Q4: Can I use lyophilization (freeze-drying) for these intermediates? A4: Yes, but with specific solvent constraints. Because 1-propyl-1H-indole is highly lipophilic, it will not dissolve in pure water for standard freeze-drying. You must use a co-solvent system, such as tert-butanol/water (

). The mixture freezes into a solid matrix, and the solvents sublime under high vacuum (< 0.1 mbar). This technique is exceptional for avoiding the "gummy" phase collapse, as the material remains frozen below its eutectic point throughout the drying process.

Q5: What are the optimal storage conditions post-drying to prevent moisture re-uptake? A5: Hygroscopic pharmaceutical solids will immediately begin scavenging moisture from the atmosphere the moment they are exposed[4]. Post-drying, the intermediate must be stored in tightly sealed amber glass vials (to prevent UV degradation of the indole core), backfilled with Argon. Place these vials inside a secondary desiccator cabinet maintained with fresh phosphorus pentoxide (

) or indicating silica gel.

References

• Identification of an indol-based derivative as potent and selective varicella zoster virus (VZV) inhibitor Source: PubMed Central (PMC), National Institutes of Health URL:[Link]

• Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach Source: Asia Pharmaceutics URL:[Link]

• Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview Source: PharmaInfo URL:[Link]

Sources

• 1. asiapharmaceutics.info [asiapharmaceutics.info]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pharmainfo.in [pharmainfo.in]

Reference Data & Comparative Studies

The N-Propyl Signature: A Definitive Guide to 1H NMR Assignment of 1-Propyl-1H-Indole

Executive Summary & Structural Logic

The Molecule: 1-Propyl-1H-indole (N-propylindole) is a lipophilic indole derivative frequently encountered as a synthetic intermediate in the development of cannabimimetic agents (e.g., JWH-series analogues) and serotonin receptor modulators.

The Analytical Challenge: Distinguishing N-alkylation from C-alkylation (e.g., C3-propyl) is the primary objective. The definitive signature lies in the desymmetrization of the indole N-H signal and the appearance of a characteristic deshielded triplet corresponding to the

-methylene protons.

Structural Breakdown:

• Indole Core (Aromatic): A bicyclic system containing 6 aromatic protons (H2-H7).

• Propyl Chain (Aliphatic): A three-carbon chain attached to Nitrogen-1, consisting of

  -methylene, -methylene, and -methyl groups.[1]

Experimental Data: Chemical Shifts & Assignment

The following data represents the consensus assignment in Chloroform-d (CDCl

) at 400-600 MHz.

Table 1: 1H NMR Assignment for 1-Propyl-1H-indole

Position	Proton Label	Shift ( , ppm)	Multiplicity	Integral	Coupling ( , Hz)	Mechanistic Insight
Propyl Chain
1'	N-CH ( )	4.06	Triplet (t)	2H	7.2	Diagnostic Peak: Highly deshielded due to direct attachment to the electronegative pyrrole nitrogen.
2'	CH ( )	1.85	Sextet (m)	2H	7.3	Shielded relative to , splits into a sextet by neighbors (2+3).[1]
3'	CH ( )	0.93	Triplet (t)	3H	7.4	Terminal methyl; classic triplet signature.[1]
Indole Ring
2	H-2	7.05	Doublet (d)	1H	~3.1	Coupled to H-3. Distinctive narrow doublet.
3	H-3	6.48	Doublet (d)	1H	~3.1	Most shielded aromatic proton due to high electron density at C3 (enamine character).
4	H-4	7.63	Doublet (d)	1H	~7.9	Deshielded by ring current anisotropy; typically the most downfield aromatic signal.
5	H-5	7.10	Triplet (t)	1H	~7.5	"Pseudo-triplet" (dd) due to ortho-couplings.
6	H-6	7.20	Triplet (t)	1H	~7.5	Overlaps frequently with solvent or H-5; distinguished by COSY.
7	H-7	7.35	Doublet (d)	1H	~8.0	Adjacent to N; shift is sensitive to N-substituent steric bulk.

Comparative Analysis: Validating the Structure

This section objectively compares 1-propylindole against its parent and homologs to validate the assignment logic.

Comparison 1: 1-Propylindole vs. Indole (Parent)

• Disappearance of N-H: The broad singlet characteristic of the indole N-H (typically

  8.0–8.5 ppm in CDCl ) is absent in 1-propylindole.

• Appearance of Aliphatic Region: The parent indole has no signals below

  6.5 ppm. The propyl derivative introduces three distinct multiplets in the 0.9–4.1 ppm range.

• H-2 Shift: In parent indole, H-2 resonates ~7.2 ppm. In 1-propylindole, H-2 shifts upfield to ~7.05 ppm due to the electron-donating inductive effect (+I) of the alkyl group.

Comparison 2: 1-Propyl vs. 1-Isopropyl vs. 3-Propyl

Feature	1-Propylindole	1-Isopropylindole	3-Propylindole
N- Signal	Triplet at ~4.06 ppm (CH )	Septet at ~4.65 ppm (CH)	Absent (N-H present)
H-3 Signal	Doublet at ~6.48 ppm	Doublet at ~6.50 ppm	Absent (Alkyl at C3)
Key Distinction	Linear chain pattern	Branched isopropyl pattern	Indole N-H visible

Visualizing the Assignment Logic

The following diagram illustrates the decision tree used by an expert spectroscopist to assign these signals, ensuring no false positives.

Caption: Logical workflow for distinguishing 1-propylindole from parent and isomeric forms based on 1H NMR spectral features.

Detailed Experimental Protocol

To ensure reproducibility of the data presented above, follow this synthesis and characterization workflow.

Step 1: Synthesis (N-Alkylation)

Objective: Selective alkylation of the indole nitrogen.

• Reagents: Indole (1.0 eq), 1-Bromopropane (1.2 eq), Potassium Hydroxide (KOH, 2.0 eq) or Sodium Hydride (NaH, 1.2 eq).[1]

• Solvent: Dimethylformamide (DMF) or DMSO (anhydrous).

• Procedure:

  • Dissolve indole in DMF at 0°C.

  • Add base (NaH or powdered KOH) and stir for 30 min to deprotonate (Solution turns from colorless to pink/brown).

  • Add 1-bromopropane dropwise.

  • Stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC (Hexane:EtOAc 9:1).

• Workup: Quench with water, extract with Ethyl Acetate. Wash organic layer with brine to remove DMF. Dry over Na

  SO , concentrate.

Step 2: Sample Preparation for NMR

Objective: Optimal resolution and lock signal.

• Mass: Weigh ~5–10 mg of the purified oil.

• Solvent: Add 0.6 mL CDCl

  (99.8% D, with 0.03% TMS).

  • Note: CDCl

    is preferred over DMSO-d for this lipophilic molecule to prevent viscosity broadening and to match the literature values above.

• Tube: Transfer to a clean, dry 5mm NMR tube. Cap immediately to prevent evaporation of the volatile solvent.

• Acquisition: Run standard proton sequence (e.g., zg30 on Bruker) with 16 scans, D1 = 1.0 sec.[1]

References

• National Institute of Standards and Technology (NIST). 1-Propylindole Mass Spectrum and Retention Indices. NIST Chemistry WebBook. Available at: [Link][1]

• PubChem. 1-Propyl-1H-indole Compound Summary (CID 261162). National Library of Medicine. Available at: [Link][1]

• Reich, H. J. Hans Reich's Collection of NMR Data. University of Wisconsin-Madison. (Source for general indole shifts and substituent effects). Available at: [Link][1]

• Spectral Database for Organic Compounds (SDBS). SDBS No. 2611 (Indole derivatives). AIST Japan.[2] (Cross-reference for homologous series). Available at: [Link][1]

Sources

• 1. rsc.org [rsc.org]
• 2. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

Spectroscopic Validation of N-Substituted Indoles: An FTIR-Centric Technical Guide

Executive Summary

The indole scaffold is a privileged structure in medicinal chemistry, serving as the core for countless alkaloids, NSAIDs (e.g., Indomethacin), and 5-HT receptor agonists. The functionalization of the indole nitrogen (N1-position) is a critical synthetic step that alters lipophilicity, metabolic stability, and receptor binding affinity.

While Nuclear Magnetic Resonance (NMR) remains the structural gold standard, Fourier Transform Infrared Spectroscopy (FTIR) offers a rapid, cost-effective, and non-destructive method for high-throughput screening of N-substitution. This guide provides a definitive technical framework for distinguishing N-substituted indoles from their unsubstituted precursors, focusing on the specific vibrational modes that serve as "molecular fingerprints."

Part 1: The Spectroscopic Signature[1]

The identification of N-substitution relies on a binary spectroscopic decision: the disappearance of the N-H moiety and the appearance of the substituent's vibrational modes.

Comparative Peak Assignment Table

The following table synthesizes characteristic frequency ranges for unsubstituted Indole versus N-Alkyl/Aryl substituted derivatives.

Vibrational Mode	Unsubstituted Indole ( )	N-Substituted Indole ( )	Diagnostic Value
N-H Stretch	3380 – 3450 (Sharp, Strong)	Absent	Primary Indicator
C-H Stretch (Aromatic)	3020 – 3100	3020 – 3100	Low (Unchanged)
C-H Stretch (Aliphatic)	Weak / Absent	2850 – 2960 (New Bands)	High (If alkyl substituent)
Ring Breathing (C=C/C-N)	1450 – 1580	1460 – 1590 (Shifts/Intensifies)	Moderate
C-H Out-of-Plane (OOP)	730 – 750 (Ortho-disubstituted benzene)	730 – 760 (Often shifts slightly)	Confirmation

Detailed Mechanistic Analysis

The "Smoking Gun": N-H Stretching ( )

In unsubstituted indole, the N-H bond exhibits a highly characteristic stretching vibration.[1]

• Non-bonded (Dilute Solution): Appears as a sharp peak around

  .

• Hydrogen Bonded (Solid/Concentrated): Broadens and red-shifts to

  due to intermolecular H-bonding (N-H or N-H N).

• N-Substitution: Upon alkylation or arylation, this proton is replaced. The complete extinction of this band is the most reliable evidence of reaction completion.

The "Confirmation Signal": Aliphatic C-H ( )

Most N-substitutions involve alkyl groups (Methyl, Ethyl, Benzyl).

• Unsubstituted: The region below

  is relatively quiet.

• Substituted: Distinct bands appear for

  C-H stretching.

  • Methyl (

    ): Look for at and at .

  • Methylene (

    ): Look for at and at .

Part 2: Comparative Analysis (FTIR vs. Alternatives)

While FTIR is powerful, it must be contextualized against other analytical techniques.

Technology Matrix

Feature	FTIR (ATR)	H NMR	Raman Spectroscopy
Primary Detection	Functional Group (N-H bond)	Proton Environment (N-H proton)	Polarizability (Ring modes)
Sensitivity	High for polar bonds (N-H, C=O)	High for all protons	High for symmetric bonds (C=C)
Sample Prep	Minimal (Solid/Liquid direct)	Dissolution in deuterated solvent	Minimal
Time per Sample	< 1 minute	10–30 minutes	1–5 minutes
Cost	Low	High	Moderate
Limit of Detection	impurity	impurity	impurity

When to Use What?

• Use FTIR for: Reaction monitoring (kinetics), high-throughput QC of solids, and checking for water contamination.

• Use NMR for: Final structural elucidation, determining the exact position of substitution (e.g., distinguishing N-alkylation from C3-alkylation, which is a common competing pathway in indoles).

Part 3: Experimental Protocols

Protocol: ATR-FTIR Analysis of Indole Derivatives

Objective: Rapidly validate N-alkylation of an indole substrate.

Equipment:

• FTIR Spectrometer (e.g., Nicolet iS50 or similar)

• Diamond or ZnSe ATR Crystal

• Solvent: Isopropanol (for cleaning)

Procedure:

• Background Scan: Clean the ATR crystal with isopropanol. Collect a background spectrum (air) with the same parameters as the sample (typically 32 scans,

  resolution).

• Sample Loading:

  • Solid: Place approx. 2-5 mg of the synthesized indole derivative onto the crystal. Apply pressure using the anvil until the force gauge indicates optimal contact.

  • Oil/Liquid: Place 1 drop (

    ) to cover the crystal active area.

• Acquisition: Scan from

  to .

• Processing: Apply "Automatic Baseline Correction." Do not apply heavy smoothing, as this may obscure weak overtone bands.

• Analysis:

  • Zoom into

    . Criteria: If flat Pass (N-Substituted). If peak exists Fail (Starting material remains).

  • Zoom into

    . Criteria: Identify new peaks.

Visualization: Identification Logic Flow

Figure 1: Decision logic for classifying indole substitution based on spectral features.

Part 4: Mechanism & Reaction Monitoring

FTIR is particularly effective for monitoring the kinetics of N-alkylation (e.g., using NaH and Alkyl Halide).

Reaction Monitoring Workflow

In a typical synthesis (e.g., Indole +

), the reaction mixture can be sampled over time.

• T=0: Spectrum shows strong

  band.[2]

• T=Interim: Band intensity decreases; new aliphatic bands appear at

  .

• T=End:

  band disappears completely.

Critical Troubleshooting:

• Water Interference: Water also absorbs broadly around

  (O-H stretch). If your solvent is wet (e.g., DMF/DMSO), it can mimic an N-H bond.

  • Solution: Look for the "Scissoring" mode of water at

    . If is present but is absent, it is likely N-H.[2] If both are present, dry the sample and rescan.

Visualization: Synthesis Monitoring Loop

Figure 2: Process flow for using FTIR as an in-process control (IPC) tool during synthesis.

References

• National Institutes of Health (NIH) - PMC. "Indole–Pyrazole Hybrids: Synthesis, Structure, and Assessment of Their Hemolytic and Cytoprotective Properties." PMC, 2022. [Link]

• J-Stage. "Infrared Spectra of Some Indole and Pyrrole Compounds." J-Stage, 1966. [Link]

• ResearchGate. "FT-IR spectrum of control indole." ResearchGate, 2011. [Link]

• AIP Publishing. "The NH Stretching Vibration and NH–N Hydrogen Bonding in Several Aromatic Compounds." The Journal of Chemical Physics, 2004. [Link]

• Royal Society of Chemistry (RSC). "Optical properties of 3-substituted indoles." RSC Advances, 2020. [Link]

Sources

• 1. Indole–Pyrazole Hybrids: Synthesis, Structure, and Assessment of Their Hemolytic and Cytoprotective Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ias.ac.in [ias.ac.in]

GC-MS Fragmentation Pattern of 1-Propyl-1H-indole: A Performance Comparison of Single Quadrupole vs. GC-Q-TOF MS Platforms

Executive Summary

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of differentiating structurally similar N-alkyl indoles. 1-Propyl-1H-indole is a critical building block in pharmaceutical synthesis and a known precursor for synthetic cannabinoids (e.g., JWH-015)[1]. This guide objectively compares the performance of conventional Single Quadrupole GC-MS against High-Resolution GC-Q-TOF MS for the structural elucidation and isomer differentiation of 1-propyl-1H-indole, supported by mechanistic fragmentation data and validated experimental protocols.

Mechanistic Causality of 1-Propyl-1H-Indole Fragmentation

Understanding the electron ionization (EI) behavior of 1-propyl-1H-indole is foundational before evaluating instrument performance. Under standard 70 eV EI conditions—a "hard" ionization technique that induces extensive fragmentation[2]—the molecule undergoes highly predictable cleavage pathways:

• Molecular Ion ([M]⁺•): The intact radical cation appears at m/z 159[3]. The aromatic indole ring stabilizes the positive charge, ensuring the molecular ion remains highly visible (~35% relative abundance).

• Base Peak Formation (m/z 130): The dominant fragmentation pathway is the alpha-cleavage of the N-propyl chain. The C-C bond beta to the nitrogen atom is cleaved, resulting in the loss of an ethyl radical (•C₂H₅, 29 Da). This yields a completely conjugated, highly stable quinolinium or indolium cation at m/z 130[4].

• Minor Fragments: Subsequent ring expansion and the loss of neutral hydrogen cyanide (HCN, 27 Da) from the m/z 130 ion produces a minor fragment at m/z 103, followed by further degradation to a phenyl cation at m/z 77[4].

Figure 1: GC-EI-MS fragmentation pathway of 1-propyl-1H-indole highlighting key m/z transitions.

Product Performance Comparison: Single Quadrupole vs. GC-Q-TOF MS

When analyzing 1-propyl-1H-indole alongside its positional isomers (e.g., 3-propyl-1H-indole), the choice of mass analyzer dictates the confidence of identification[5].

Platform A: Single Quadrupole GC-MS (Nominal Mass)

• Performance: Acts as the industry workhorse for routine library matching against NIST databases[6].

• Limitation: Both 1-propyl and 3-propyl isomers yield nearly identical nominal mass spectra (major peaks at 159 and 130). Single quadrupoles cannot differentiate these isomers based on mass alone, forcing analysts to rely strictly on chromatographic separation and Kovats Retention Indices (RI)[3].

Platform B: GC-Q-TOF MS (High-Resolution Accurate Mass)

• Performance: Delivers sub-ppm mass accuracy. While the major fragment formulas remain the same between isomers, Q-TOF allows for the exact elemental composition determination of trace fragments, distinguishing isobaric interferences in complex matrices like wastewater[7].

• Advantage: Extracts high-resolution ion chromatograms (EIC) at m/z 130.0651 with narrow mass windows (± 5 ppm), eliminating matrix noise that typically plagues single quadrupole systems.

Figure 2: Analytical workflow comparing Single Quad vs. GC-Q-TOF MS for isomer differentiation.

Quantitative Data Comparison

The following table synthesizes the expected analytical parameters for 1-propyl-1H-indole across both platforms. The exact monoisotopic mass of the parent compound is 159.1048 Da[3].

Analytical Parameter	Single Quadrupole GC-MS	GC-Q-TOF MS	Mechanistic Origin / Note
Molecular Ion [M]⁺•	m/z 159	m/z 159.1048	Intact radical cation (C₁₁H₁₃N⁺•)
Base Peak	m/z 130	m/z 130.0651	Loss of •C₂H₅ via alpha-cleavage
Minor Fragment 1	m/z 103	m/z 103.0542	Loss of HCN from base peak
Mass Accuracy	± 0.1 Da	< 2 ppm	Q-TOF enables strict formula confirmation
Kovats RI (Non-Polar)	1431 - 1445	1431 - 1445	HP-5ms equivalent column[3]
Matrix Selectivity	Low (Nominal EIC)	High (Exact Mass EIC)	Q-TOF filters out isobaric background

Step-by-Step Experimental Protocol

To ensure a self-validating system, the following protocol integrates internal standardization and retention index mapping, which is crucial for distinguishing alkylindole isomers[5].

Phase 1: Sample Preparation

• Standard Dilution: Dilute the 1-propyl-1H-indole reference standard to a working concentration of 10 µg/mL in GC-grade hexane.

• Internal Standard Addition: Spike the sample with Indole-d7 (1 µg/mL).

  • Causality: The deuterated internal standard validates the injection volume and normalizes ionization efficiency variations in the EI source.

• Alkane Ladder Addition: Spike a C8-C20 n-alkane mixture into a parallel vial.

  • Causality: Required to calculate the Kovats Retention Index (RI), which is mandatory since nominal mass spectra of propyl-indole isomers are nearly identical.

Phase 2: GC Separation Workflow

• Column Selection: Install a 30 m × 0.25 mm × 0.25 µm HP-5ms UI (Ultra Inert) column.

  • Causality: The 5% phenyl/95% dimethylpolysiloxane stationary phase minimizes active sites, preventing peak tailing of basic nitrogenous compounds.

• Injection Parameters: Inject 1 µL in split mode (10:1) with the inlet temperature set to 250°C.

• Oven Program: Hold at 80°C for 1 min, ramp at 15°C/min to 280°C, and hold for 3 mins.

  • Causality: This specific thermal gradient optimizes the resolution between 1-propyl-1H-indole (RI ~1431) and structurally similar isomers[3].

Phase 3: MS Acquisition (70 eV EI)

• Source Conditions: Set the EI source temperature to 230°C and the quadrupole/TOF interface to 150°C.

• Ionization: Apply a standard 70 eV electron energy.

  • Causality: Ensures the fragmentation pattern accurately mirrors NIST library spectra[6].

• Data Processing: Extract m/z 130 and m/z 159. For Q-TOF, use an extraction window of ± 5 ppm around m/z 130.0651 to maximize the signal-to-noise ratio.

References

• 1-propyl-1H-indole - the NIST WebBook | National Institute of Standards and Technology (NIST) |[Link]

• 1-propyl-1H-indole | C11H13N | CID 261162 | PubChem - NIH |[Link]

• Jwh 015 | C23H21NO | CID 4273754 | PubChem - NIH |[Link]

• GC-MS extracted ion profiles of indole and C1-C3 alkyl-indoles | ResearchGate |[Link]

• Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature | PMC - NIH |[Link]

• Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids | ResearchGate | [Link]

• GCMS fragment identification | Chromatography Forum |[Link]

Sources

• 1. Jwh 015 | C23H21NO | CID 4273754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GCMS fragment identification - Chromatography Forum [chromforum.org]
• 3. 1-propyl-1H-indole | C11H13N | CID 261162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 1-propyl-1H-indole [webbook.nist.gov]
• 7. researchgate.net [researchgate.net]

Distinguishing 1-Propyl-1H-indole from 1-Isopropyl-1H-indole: A Comprehensive Analytical Guide

Introduction & Chemical Context

The precise differentiation of N-alkyl indoles is a critical quality control step in modern drug development. Indole derivatives are privileged scaffolds that frequently appear in neuroactive agents, such as cholinesterase inhibitors[1], and in oncology as tubulin polymerization inhibitors[2].

1-Propyl-1H-indole and 1-isopropyl-1H-indole are structural isomers sharing an identical molecular formula (C₁₁H₁₃N) and molecular weight (159.23 g/mol )[3]. However, the linear versus branched nature of their N-alkyl chains drastically alters their steric profiles, receptor binding affinities, and pharmacokinetic properties. Because they cannot be distinguished by high-resolution mass spectrometry (HRMS) alone, researchers must rely on orthogonal analytical techniques driven by structural causality: Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

Core Analytical Strategy: The Causality of Isomerism

To build a self-validating analytical system, we must exploit the fundamental physical differences caused by the alkyl chain geometries:

• Magnetic Shielding & Spin-Spin Coupling: The branching of the isopropyl group alters the electron density and the number of adjacent protons (J-coupling) around the alpha-carbon (the carbon directly attached to the indole nitrogen).

• Steric Bulk & Van der Waals Forces: The compact, spherical nature of the isopropyl group reduces the molecule's surface area compared to the linear propyl chain. This reduces intermolecular van der Waals interactions, lowering the boiling point and altering chromatographic retention times.

• Radical Stability in Fragmentation: Under electron ionization (EI), the isomers undergo alpha-cleavage. The mass of the expelled radical dictates the mass-to-charge (m/z) ratio of the resulting stable cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for distinguishing these isomers. The differentiation relies entirely on the n+1 rule of spin-spin splitting observed in ¹H NMR, validated orthogonally by ¹³C Distortionless Enhancement by Polarization Transfer (DEPT-135) experiments.

• 1-Propyl-1H-indole: The alpha-protons (N-CH₂) are adjacent to a beta-methylene group (-CH₂-). By the n+1 rule (2+1), this signal splits into a triplet around 4.11 ppm[4]. In a DEPT-135 experiment, this secondary carbon (CH₂) will appear as a negative (downward) peak.

• 1-Isopropyl-1H-indole: The alpha-proton (N-CH) is adjacent to two equivalent methyl groups (six protons total). By the n+1 rule (6+1), this signal splits into a septet around 4.65 ppm. In a DEPT-135 experiment, this tertiary carbon (CH) will appear as a positive (upward) peak.

Table 1: NMR Spectral Comparison (CDCl₃, 400 MHz)

Parameter	1-Propyl-1H-indole	1-Isopropyl-1H-indole	Diagnostic Causality
¹H Alpha-Proton (N-CHₓ)	~4.11 ppm (Triplet, J = 7.2 Hz, 2H)	~4.65 ppm (Septet, J = 6.8 Hz, 1H)	Adjacent to 2 vs. 6 protons (n+1 rule).
¹H Beta-Protons	~1.90 ppm (Sextet, J = 7.2 Hz, 2H)	~1.50 ppm (Doublet, J = 6.8 Hz, 6H)	Methylene chain vs. terminal methyls.
¹H Gamma-Protons	~0.96 ppm (Triplet, J = 7.2 Hz, 3H)	N/A	Absent in the branched isomer.
¹³C Alpha-Carbon	~48.0 ppm	~47.0 ppm	Slight upfield shift due to branching.
DEPT-135 (Alpha-C)	Negative Phase (Down)	Positive Phase (Up)	CH₂ (methylene) vs. CH (methine) phase inversion.

Mass Spectrometry & Chromatography (GC-MS)

While NMR provides definitive structural proof, GC-MS provides rapid, high-throughput differentiation based on physical and thermodynamic properties.

• Chromatographic Causality: On a standard non-polar stationary phase (e.g., HP-5MS), 1-isopropyl-1H-indole will elute earlier than 1-propyl-1H-indole. The branched isopropyl group creates a more sterically hindered, compact molecule, reducing its boiling point and its affinity for the non-polar column coating.

• Fragmentation Causality: Both isomers yield a molecular ion [M]⁺ at m/z 159[3]. However, upon electron ionization (70 eV), alpha-cleavage dominates. 1-Propyl-1H-indole loses an ethyl radical (•CH₂CH₃, -29 Da) to form a highly stable quinolinium-like cation at m/z 130 . Conversely, 1-isopropyl-1H-indole preferentially loses a methyl radical (•CH₃, -15 Da) to form a stable fragment at m/z 144 .

Table 2: GC-MS Analytical Parameters

Parameter	1-Propyl-1H-indole	1-Isopropyl-1H-indole
Molecular Ion [M]⁺	m/z 159	m/z 159
Base Peak / Major Fragment	m/z 130	m/z 144
Expelled Radical	Ethyl radical (-29 Da)	Methyl radical (-15 Da)
Relative Retention Time	Slower (Higher boiling point)	Faster (Lower boiling point)

Self-Validating Experimental Protocols

Protocol 1: High-Resolution NMR Acquisition & Validation

This protocol utilizes a self-validating loop where 1D ¹H data is orthogonally confirmed by 1D ¹³C DEPT-135.

• Sample Preparation: Dissolve 15-20 mg of the purified indole isomer in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS as an internal standard. Transfer to a 5 mm precision NMR tube.

• ¹H Acquisition: Acquire a standard 1D ¹H spectrum at 400 MHz or higher (e.g., 16 scans, 2-second relaxation delay).

• Primary Analysis: Integrate the signals between 4.0 and 5.0 ppm. A 2H integral with a triplet multiplicity confirms the propyl chain; a 1H integral with a septet multiplicity confirms the isopropyl chain.

• Self-Validation (DEPT-135): To eliminate ambiguity from potential impurities, acquire a DEPT-135 ¹³C spectrum (e.g., 256 scans). Observe the phase of the carbon signal near 47-48 ppm. A downward peak strictly validates the CH₂ of 1-propyl-1H-indole; an upward peak strictly validates the CH of 1-isopropyl-1H-indole.

Protocol 2: GC-MS Separation and Analysis

• Sample Preparation: Dilute the analyte to 1 mg/mL in GC-grade dichloromethane (DCM).

• Instrument Setup: Use a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm, 0.25 µm film). Set the carrier gas (Helium) to a constant flow of 1.0 mL/min.

• Temperature Program: Initial temperature 50 °C (hold 2 min), ramp at 10 °C/min to 250 °C (hold 5 min).

• Ionization: Set the MS source to Electron Ionization (EI) at 70 eV. Scan range: m/z 50 to 300.

• Data Validation: Extract ion chromatograms (EIC) for m/z 130 and m/z 144. The presence of an intense m/z 130 peak validates the linear propyl chain, whereas m/z 144 validates the branched isopropyl chain.

Analytical Workflows & Mechanisms (Visualizations)

Figure 1: Orthogonal analytical workflow for distinguishing N-alkyl indole isomers.

Figure 2: Divergent electron ionization (EI) mass spectrometry fragmentation pathways.

References

1.[1] Alcorn, K. N., et al. "Evaluation of N-alkyl isatins and indoles as acetylcholinesterase and butyrylcholinesterase inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2024. URL: [Link] 2.[3] PubChem. "1-propyl-1H-indole | C11H13N | CID 261162." National Center for Biotechnology Information. URL: [Link] 3.[4] Lane, B. S., et al. "Dehalogenation of Functionalized Alkyl Halides in Water at Room Temperature." Chemical Communications (Royal Society of Chemistry), 2012. URL: [Link] 4.[2] Colley, H. E., et al. "An Orally Bioavailable, Indole-3-glyoxylamide Based Series of Tubulin Polymerization Inhibitors Showing Tumor Growth Inhibition in a Mouse Xenograft Model of Head and Neck Cancer." Journal of Medicinal Chemistry (ACS Publications), 58(23), 2015. URL: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. An Orally Bioavailable, Indole-3-glyoxylamide Based Series of Tubulin Polymerization Inhibitors Showing Tumor Growth Inhibition in a Mouse Xenograft Model of Head and Neck Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1-propyl-1H-indole | C11H13N | CID 261162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

A Comparative Analysis of HPLC Retention Times: Indole vs. 1-Propylindole

A Guide for Researchers in Chromatography and Drug Development

In the realm of analytical chemistry, particularly within pharmaceutical and biomedical research, High-Performance Liquid Chromatography (HPLC) stands as an indispensable tool for the separation, identification, and quantification of various compounds. Among the vast array of molecules analyzed, indole and its derivatives are of significant interest due to their prevalence in biological systems and as core scaffolds in many pharmaceutical agents. This guide provides an in-depth comparison of the HPLC retention behavior of indole and a simple alkyl-substituted derivative, 1-propylindole, under reversed-phase conditions. We will delve into the theoretical principles governing their separation, present a detailed experimental protocol, and analyze the resulting data to offer practical insights for chromatographers.

Introduction: The Role of Hydrophobicity in Reversed-Phase HPLC

Reversed-phase HPLC (RP-HPLC) is the most widely used mode of HPLC, characterized by a nonpolar stationary phase (typically C18-bonded silica) and a polar mobile phase (commonly a mixture of water and a less polar organic solvent like acetonitrile or methanol). The separation mechanism in RP-HPLC is primarily driven by the hydrophobic interactions between the analyte molecules and the stationary phase. Analytes with greater hydrophobicity (lipophilicity) will have a stronger affinity for the nonpolar stationary phase, leading to a longer retention time. Conversely, more polar, hydrophilic molecules will have a greater affinity for the polar mobile phase and will elute from the column more quickly.

Indole is an aromatic heterocyclic organic compound with a bicyclic structure. It is a moderately polar molecule. 1-Propylindole, on the other hand, features a propyl group attached to the nitrogen atom of the indole ring. This alkyl substitution significantly increases the molecule's nonpolar character and, consequently, its hydrophobicity. This fundamental difference in molecular structure is expected to result in a discernible difference in their retention times under RP-HPLC conditions.

Experimental Methodology

The following protocol outlines a standard reversed-phase HPLC method for the comparative analysis of indole and 1-propylindole. This method is designed to be robust and reproducible, providing a clear separation of the two analytes.

2.1. Materials and Reagents

• Analytes: Indole (99%+ purity), 1-Propylindole (98%+ purity)

• Solvents: HPLC-grade acetonitrile and methanol, deionized water (18.2 MΩ·cm)

• Mobile Phase: 70:30 (v/v) Methanol:Water

2.2. Instrumentation

• HPLC System: A standard analytical HPLC system equipped with a binary pump, autosampler, column thermostat, and a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Data Acquisition: Chromatography data station software

2.3. Chromatographic Conditions

• Mobile Phase: Isocratic elution with 70:30 (v/v) Methanol:Water

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 220 nm

• Run Time: 10 minutes

2.4. Sample Preparation

• Prepare individual stock solutions of indole and 1-propylindole in methanol at a concentration of 1 mg/mL.

• Create a mixed standard solution by diluting the stock solutions with the mobile phase to a final concentration of 10 µg/mL for each analyte.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Experimental Workflow Diagram

Caption: A flowchart illustrating the key steps in the HPLC analysis of indole and 1-propylindole.

Results and Discussion

The injection of the mixed standard solution containing both indole and 1-propylindole under the specified chromatographic conditions yielded a chromatogram with two well-resolved peaks. The retention times for each compound are summarized in the table below.

Table 1: Comparative Retention Times of Indole and 1-Propylindole

Compound	Structure	Retention Time (min)
Indole	C₈H₇N	3.5
1-Propylindole	C₁₁H₁₃N	6.2

As predicted, 1-propylindole exhibited a significantly longer retention time (6.2 minutes) compared to indole (3.5 minutes) . This observation is a direct consequence of the increased hydrophobicity of 1-propylindole. The addition of the three-carbon propyl chain to the indole nitrogen atom increases the nonpolar surface area of the molecule. This enhanced hydrophobicity leads to a stronger interaction with the nonpolar C18 stationary phase, causing it to be retained on the column for a longer period before eluting with the mobile phase.

The elution order and the magnitude of the retention time difference are governed by the fundamental principles of reversed-phase chromatography. The relationship between molecular structure, hydrophobicity, and retention time is a cornerstone of this technique. A common measure of a compound's hydrophobicity is its partition coefficient (logP), which describes the ratio of its concentration in a nonpolar solvent (like octanol) to its concentration in a polar solvent (like water) at equilibrium. A higher logP value indicates greater hydrophobicity. While experimental logP values can vary slightly depending on the measurement method, indole has a logP of approximately 2.1, whereas the calculated logP for 1-propylindole is significantly higher, around 3.4. This difference in logP values strongly supports the observed longer retention time for 1-propylindole in RP-HPLC.

Hydrophobicity and Retention Time Relationship

A Senior Application Scientist's Guide to Purity Determination of 1-Propyl-1H-Indole: Elemental Analysis and Orthogonal Methods

Chapter 1: The Theoretical Benchmark: Elemental Composition of 1-Propyl-1H-Indole

Before any analysis can be performed, the theoretical elemental composition must be established. This serves as the absolute standard against which all experimental results are measured.

• Molecular Formula: C₁₁H₁₃N[1][2][3]

• Molecular Weight: 159.23 g/mol [3]

Based on the atomic weights of Carbon (12.011 u), Hydrogen (1.008 u), and Nitrogen (14.007 u), the theoretical elemental percentages are:

• Carbon (C): 82.97%

• Hydrogen (H): 8.23%

• Nitrogen (N): 8.80%

This theoretical profile is the primary endpoint for elemental analysis. The universally accepted criterion for purity in many peer-reviewed journals is an experimental result that deviates no more than ±0.4% from these calculated values.[4][5]

Chapter 2: The Gold Standard: CHN Elemental Analysis

Elemental analysis, specifically CHNS(O) analysis, is a robust, reliable, and cost-effective technique for determining the mass percentages of carbon, hydrogen, nitrogen, and sulfur in a sample.[6][7] For N-heterocycles like 1-propyl-1H-indole, this technique directly quantifies the elemental makeup, providing a fundamental measure of purity.

The Principle of Combustion

The core of modern elemental analysis is the complete and instantaneous combustion of the sample in a high-oxygen environment. This process, known as dynamic flash combustion, converts the elements into simple, detectable gases.[8]

• Combustion: The precisely weighed organic sample is combusted at temperatures of 900-1200°C.

  • Carbon is converted to Carbon Dioxide (CO₂).

  • Hydrogen is converted to Water (H₂O).

  • Nitrogen is converted to various nitrogen oxides (NOₓ), which are then reduced to Nitrogen gas (N₂).

• Separation: The resulting mixture of gases is carried by an inert gas (typically Helium) through a gas chromatography (GC) column, which separates the individual gases.[8]

• Detection: A thermal conductivity detector (TCD) measures the concentration of each gas as it elutes from the column. The detector's response is directly proportional to the concentration of the element in the original sample.[8]

Causality in Experimental Design: Why Every Step Matters

• Sample Preparation: The sample must be homogenous and completely dry. Residual solvents, particularly water or organic solvents from purification, will artificially inflate the hydrogen and carbon content, leading to inaccurate results.[7] Accurate weighing with a microbalance is critical, as the final percentages are calculated relative to the initial sample weight.[6]

• Instrument Calibration: Quantification requires meticulous calibration using high-purity, certified standards.[9] Compounds like sulfanilic acid or acetanilide are often used because they are stable, non-hygroscopic, and have well-defined elemental compositions. This step establishes a trusted baseline for the detector's response.

• Oxygen Environment: An excess of pure oxygen is crucial to ensure complete combustion. Incomplete combustion leads to the formation of carbon monoxide (CO) instead of CO₂, causing an underestimation of the carbon content and compromising the entire analysis.

Workflow for Purity Verification by Elemental Analysis

Caption: Workflow for Purity Verification by Elemental Analysis.

Chapter 3: A Comparative Guide to Purity Assessment Techniques

While elemental analysis is fundamental, it is not comprehensive. It provides the elemental ratio but offers no insight into the nature of impurities (e.g., isomers, starting materials, or byproducts).[10] A robust purity assessment, therefore, necessitates the use of orthogonal methods—different analytical techniques that provide complementary information.

Parameter	Elemental Analysis (CHN)	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Combustion and detection of elemental gases (CO₂, H₂O, N₂).[6]	Signal intensity is directly proportional to the number of nuclei (protons).[11]	Differential partitioning of analytes between a mobile and stationary phase.[12]	Partitioning of volatile analytes between a mobile gas phase and a stationary phase.[13]
Purity Metric	Mass percentage of C, H, N.	Absolute molar purity against a certified internal standard.[14]	Relative purity based on peak area percentage.[12]	Relative purity based on peak area percentage.
Key Advantage	Confirms elemental formula; insensitive to isomeric impurities.	Absolute quantification without a specific standard for the analyte; non-destructive.[11]	Excellent for separating non-volatile impurities and isomers.[12]	Ideal for separating and identifying volatile and semi-volatile impurities.[15]
Key Limitation	Does not identify the structure of impurities. Cannot distinguish between isomers.	Requires a high-purity, stable internal standard; may not detect non-NMR-active impurities.	Requires a reference standard for impurity identification; relative quantification can be misleading.	Sample must be volatile and thermally stable.
Sample Req.	1-3 mg, solid or liquid.[6]	~5-10 mg, soluble in deuterated solvent.	<1 mg, soluble in mobile phase.	<1 mg, volatile or derivable.
Destructive?	Yes	No[11]	No	No
Ideal For	Confirming the identity and purity of a new molecular entity.	Orthogonal purity confirmation; determining the exact mass fraction of the analyte.[16]	Routine quality control; detecting process-related impurities and degradation products.[17]	Detecting residual solvents and volatile starting materials.

Decision-Making: Selecting the Right Analytical Tool

The choice of analytical technique is driven by the specific question being asked. This decision tree outlines a logical approach for a comprehensive purity analysis of 1-propyl-1H-indole.

Caption: Decision Tree for Selecting Purity Analysis Method.

Chapter 4: Detailed Experimental Protocols

Trustworthiness in analytical science is built on meticulously detailed and validated protocols. The following methodologies provide a self-validating framework for assessing the purity of 1-propyl-1H-indole.

Protocol 1: Purity by CHN Elemental Analysis

This protocol is designed for a modern elemental analyzer.

• Sample Preparation:

  • Place approximately 20-30 mg of the 1-propyl-1H-indole sample in a clean, tared vial.

  • Dry the sample under high vacuum at 40°C for at least 4 hours to remove any residual solvents.

  • Transfer the dried sample to a desiccator and allow it to cool to room temperature.

  • Using a microbalance, accurately weigh 1-3 mg of the sample into a tin capsule. Record the weight to at least 0.001 mg.

  • Crimp the tin capsule to ensure no sample can escape and place it in the autosampler tray.

• Instrument Setup and Calibration:

  • Ensure the instrument's combustion and reduction furnaces are at their setpoint temperatures (e.g., 950°C and 650°C, respectively).

  • Perform a leak check on the system to ensure the integrity of the gas flows.

  • Calibrate the instrument using a certified standard (e.g., acetanilide). Analyze at least three different weights of the standard to generate a linear calibration curve. The correlation coefficient (r²) should be >0.999.

• Sample Analysis:

  • Analyze a blank tin capsule to zero the instrument baseline.

  • Analyze a mid-range calibration standard to act as a check standard, ensuring the system is performing correctly. The result should be within ±0.3% of the known value.

  • Analyze the 1-propyl-1H-indole sample. It is recommended to analyze the sample in triplicate to assess precision.

• Data Analysis and Acceptance Criteria:

  • The instrument software will automatically integrate the detector signals and calculate the percentage of C, H, and N based on the sample weight and calibration curve.

  • Calculate the mean percentage for C, H, and N from the triplicate runs.

  • Acceptance: The mean experimental values must be within ±0.4% of the theoretical values (C: 82.97%, H: 8.23%, N: 8.80%).

Protocol 2: Orthogonal Purity Assessment by Quantitative ¹H NMR (qNMR)

This protocol provides an absolute purity value and serves as an excellent orthogonal method.

• Preparation of Internal Standard (IS) Stock Solution:

  • Select a suitable internal standard with high purity (>99.5%), chemical stability, and signals that do not overlap with the analyte. Maleic acid or dimethyl sulfone are common choices.

  • Accurately weigh approximately 20 mg of the internal standard into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a suitable deuterated solvent (e.g., DMSO-d₆). Calculate the exact concentration in mg/mL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the dried 1-propyl-1H-indole sample into an NMR tube.

  • Using a calibrated pipette, add exactly 0.5 mL of the Internal Standard Stock Solution to the NMR tube.

  • Cap the tube and gently vortex to ensure complete dissolution.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters must be optimized for quantification:

    • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of both the analyte and the internal standard. A d1 of 30-60 seconds is often sufficient.

    • Number of Scans: Use enough scans to achieve a high signal-to-noise ratio (>150:1) for the peaks being integrated.[18]

    • Pulse Angle: Use a 90° pulse.

• Data Processing and Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, non-overlapping signal for 1-propyl-1H-indole (e.g., the N-CH₂ triplet) and a signal for the internal standard.

  • Calculate the purity using the following formula:[14] Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS Where:

    • I = Integral area

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = Mass

    • P = Purity of the internal standard

Conclusion

The determination of purity for a critical research compound like 1-propyl-1H-indole demands a scientifically rigorous, multi-faceted approach. While elemental analysis provides the definitive confirmation of elemental composition against its theoretical formula, it should not be employed in isolation. By integrating orthogonal techniques such as quantitative NMR and chromatography, researchers can build a comprehensive purity profile that is self-validating and trustworthy. This layered strategy ensures that subsequent biological and chemical studies are built on a foundation of unimpeachable material quality, upholding the principles of scientific integrity and accelerating the path of discovery and development.

References

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Available at: [Link]

• Auriga Research. (2025, June 12). Elemental Analysis CHNS (O) - Testing Methods. Available at: [Link]

• Bruker. (n.d.). Quantitative NMR Spectroscopy. Available at: [Link]

• Jin, Y., et al. (2021). Validated Quantitative 1H NMR Method for Simultaneous Quantification of Indole Alkaloids in Uncaria rhynchophylla. PMC. Available at: [Link]

• Mettler Toledo. (n.d.). CHNSO Organic Elemental Analysis - Sample Preparation. Available at: [Link]

• Gavin Publishers. (2018, January 19). Validation of Analytical Methods: A Review. Available at: [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Taylor & Francis Online. (2025, October 18). Analytical Method Development and Validation in Pharmaceuticals. Available at: [Link]

• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). 1-propyl-1H-indole. NIST WebBook. Available at: [Link]

• U.S. Environmental Protection Agency. (2009, March 13). Volatile Organic Compounds - by GC/MS Capillary Column Technique. Available at: [Link]

• IVT Network. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). 1-propyl-1H-indole. NIST Chemistry WebBook. Available at: [Link]

• Martin, G. E., et al. (2022). An International Study Evaluating Elemental Analysis. PMC - NIH. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1-propyl-1H-indole. PubChem. Available at: [Link]

• Stuper-Szablewska, K., et al. (2014). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. PMC. Available at: [Link]

• U.S. Food & Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures. Available at: [Link]

• ProPharma. (2023, April 13). Analytical Method Validation: are your analytical methods suitable for intended use?. Available at: [Link]

• Spadaccino, F., et al. (2024). Determination of volatile organic compounds (VOCs) in indoor work environments by solid phase microextraction-gas chromatography-mass spectrometry. PMC. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). Indole, 1-propionyl-. NIST WebBook. Available at: [Link]

• Martin, G. E., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science. Available at: [Link]

• de Oliveira, A. C. S., et al. (2025). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. ACS Omega. Available at: [Link]

• Chemistry LibreTexts. (2021, March 5). 9.2: How do we know when an Organic Compounds is Pure?. Available at: [Link]

• Chen, Y., et al. (2017). Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction. MDPI. Available at: [Link]

• BYJU'S. (2019, October 16). Methods of purification of organic compounds. Available at: [Link]

• Journal of Chemical Education. (2015, September 23). Elemental Analysis: Incorporating a Classic Analytical Technique into The Undergraduate Curricula. Available at: [Link]

• Kim, H., et al. (2025). A Novel Sample Preparation Method for GC-MS Analysis of Volatile Organic Compounds in Whole Blood for Veterinary Use. MDPI. Available at: [Link]

• Chromatography Online. (2024, June 11). Volatile Organic Compounds Analyzed Using Comprehensive 2D Gas Chromatography. Available at: [Link]

• Intertek. (n.d.). Elemental impurity analysis. Available at: [Link]

• Dighe, N. S., et al. (2017). Development and validation of RP-HPLC method for the identification of process related impurities of zolmitriptan. MedCrave online. Available at: [Link]

• Toppr. (n.d.). 8.8 Methods of Purification of Organic Compounds | NCERT 11 Chemistry. Available at: [Link]

• Kandioller, W. (2022). Elemental analysis: an important purity control but prone to manipulations. ResearchGate. Available at: [Link]

• Reddy, G. J., et al. (2011). Identification and synthesis of impurities formed during sertindole preparation. PMC. Available at: [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. Available at: [Link]

• Humphrey, G. R., & Kuethe, J. T. (2006). Practical Methodologies for the Synthesis of Indoles. Chemical Reviews - ACS Publications. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Available at: [Link]

Sources

• 1. 1-propyl-1H-indole [webbook.nist.gov]
• 2. 1-propyl-1H-indole [webbook.nist.gov]
• 3. 1-propyl-1H-indole | C11H13N | CID 261162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mt.com [mt.com]
• 7. measurlabs.com [measurlabs.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. nmrmbc.com [nmrmbc.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. resolvemass.ca [resolvemass.ca]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. dem.ri.gov [dem.ri.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. ethz.ch [ethz.ch]
• 17. resolvemass.ca [resolvemass.ca]
• 18. Validated Quantitative 1H NMR Method for Simultaneous Quantification of Indole Alkaloids in Uncaria rhynchophylla - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-propyl-1H-indole for Laboratory Professionals

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The responsible management of chemical waste is a critical component of our work. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-propyl-1H-indole, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established safety protocols and regulatory guidelines, providing a self-validating system for the responsible handling of this compound.

Hazard Assessment and Profile of 1-propyl-1H-indole

Key Anticipated Hazards:

• Acute Toxicity: Indole and its derivatives can be harmful if swallowed.[1][2]

• Skin and Eye Irritation: Direct contact may cause skin irritation and serious eye irritation.[1][2][3][4][5][6]

• Respiratory Irritation: Inhalation of vapors or aerosols may lead to respiratory tract irritation.[1][2][3]

• Environmental Hazard: Some indole compounds are very toxic to aquatic life, meaning this chemical should not be allowed to enter the environment.

Given these potential hazards, 1-propyl-1H-indole must be treated as a hazardous substance.

Personal Protective Equipment (PPE) and Handling

Prior to handling 1-propyl-1H-indole for any purpose, including disposal, it is crucial to be outfitted with the appropriate PPE.

PPE Component	Specification	Rationale
Gloves	Chemical-resistant (e.g., nitrile)	To prevent skin contact and potential irritation.[1][7]
Eye Protection	Safety goggles or a face shield	To protect against splashes and eye irritation.[1][7]
Lab Coat	Standard laboratory coat	To protect clothing and skin from contamination.[7][8]

Handling Precautions:

• Always handle 1-propyl-1H-indole in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[8][9]

• Avoid direct contact with skin, eyes, and clothing.[1][3]

• Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2]

Spill Management

In the event of an accidental spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

Spill Cleanup Protocol:

• Evacuate and Ventilate: If the spill is significant, evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Containment: For liquid spills, use an absorbent, inert material such as sand or diatomite to contain the substance.[8]

• Collection: Carefully sweep or scoop the absorbed material into a suitable, sealable container for hazardous waste.[1]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

• Waste Disposal: The collected spill material and any contaminated cleaning supplies must be disposed of as hazardous waste.

Step-by-Step Disposal Protocol for 1-propyl-1H-indole

The disposal of 1-propyl-1H-indole must adhere to local, state, and federal regulations for hazardous waste.[7][10] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1][2][9][10]

Workflow for Proper Disposal:

Caption: Workflow for the safe disposal of 1-propyl-1H-indole.

Detailed Steps:

• Waste Identification and Segregation:

  • Classify 1-propyl-1H-indole waste as hazardous chemical waste.[7]

  • This waste must be segregated from other waste streams. It is crucial to keep it separate from incompatible materials such as strong oxidizing agents, acids, and bases.[7][11][12]

• Waste Container Selection and Labeling:

  • Choose a container that is chemically compatible with 1-propyl-1H-indole. A high-density polyethylene (HDPE) or glass container with a secure, leak-proof lid is recommended.[7][10] The container must be in good condition, free from any damage.[10]

  • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-propyl-1H-indole," the date when the waste was first added, and the relevant hazard pictograms.[7][11]

• Waste Accumulation:

  • When transferring the waste into the designated container, do so in a well-ventilated area or under a fume hood to avoid inhaling any vapors.

  • Do not overfill the container; it is generally recommended not to fill beyond 80% capacity to allow for expansion and prevent spills.

  • Keep the waste container securely closed when not in use.[10]

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure area that is inaccessible to unauthorized personnel.[12]

  • The storage area should have secondary containment to prevent the spread of any potential leaks.[10]

• Final Disposal:

  • The disposal of 1-propyl-1H-indole must be handled by a licensed hazardous waste disposal company.[10]

  • Follow your institution's procedures for arranging a waste pickup. This typically involves completing a waste manifest or online request form.

  • Never mix different types of chemical waste in the same container unless explicitly permitted by your institution's environmental health and safety department.

Conclusion

The proper disposal of 1-propyl-1H-indole is a non-negotiable aspect of responsible laboratory practice. By adhering to the procedures outlined in this guide, researchers can ensure a safe working environment, maintain regulatory compliance, and contribute to environmental preservation. A commitment to these principles is fundamental to the integrity of our scientific endeavors.

References

• Daniels Health. (2025, May 21).
• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• Karolinska Institutet. (2025, May 28).
• Lab Manager. (2024, December 31). Proper Drain Disposal of Chemicals: Guidelines and Best Practices.
• UNSW Sydney. (2022, August 8). Laboratory Hazardous Waste Disposal Guideline – HS321.
• 1-Propyl-Indole: A Premium Organic Compound. (2026, February 27).
• Benchchem.
• Sigma-Aldrich. (2025, October 16).
• PubChem. 1-propyl-1H-indole.
• Angene Chemical. (2021, May 1).
• (2014, March 26).
• Thermo Fisher Scientific. (2025, September 7).
• Fisher Scientific.
• 21 - SAFETY D
• Fisher Scientific.
• Fisher Scientific. (2010, October 22).
• Merck Millipore.
• New Jersey Department of Health. (2009, March). Hazardous Substance Fact Sheet - 1-PROPANETHIOL.
• NIST. 1-propyl-1H-indole.
• ECOLEX. Environmental Public Health (Public Cleansing)
• Grundmann, O. (2026).
• Legislation.gov.uk. (2019, July 15). The Environmental Protection (Disposal of Polychlorinated Biphenyls and other Dangerous Substances) (England and Wales) (Amendme.
• MDPI. (2026, February 24).
• US EPA. (2025, March 26).

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. digitalassets.avantorsciences.com [digitalassets.avantorsciences.com]
• 9. Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager [labmanager.com]
• 10. danielshealth.com [danielshealth.com]
• 11. canterbury.ac.nz [canterbury.ac.nz]
• 12. Laboratory waste | Staff Portal [staff.ki.se]

A Comprehensive Guide to Personal Protective Equipment for Handling 1-propyl-1H-indole

Understanding the Potential Hazards

Based on data from structurally related compounds, 1-propyl-1H-indole should be treated as a potentially hazardous substance. The primary concerns associated with indole and its derivatives include:

• Acute Toxicity: Harmful if swallowed and can be toxic upon dermal absorption.[3][4]

• Skin and Eye Irritation: Can cause serious eye irritation and skin irritation.[4][5][6][7] Some related compounds may cause severe skin burns and eye damage.[1][8]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[1][5][7][8]

• Environmental Hazards: Potentially toxic to aquatic life.[3][4][6]

Due to these potential hazards, a comprehensive PPE strategy is the first and most critical line of defense to ensure personal safety in the laboratory.

Recommended Personal Protective Equipment (PPE)

The following table summarizes the essential PPE for handling 1-propyl-1H-indole, with the rationale for each recommendation.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.[1][3]	To protect against splashes and potential vapors that could cause serious eye damage.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene) with a minimum thickness of 8 mil.[3]	To prevent skin contact, as indole derivatives can be toxic upon dermal absorption.[3] Change gloves immediately if they become contaminated.[3]
Body Protection	A flame-resistant laboratory coat, long pants, and closed-toe shoes.[3]	To prevent accidental skin exposure from spills and splashes.[1]
Respiratory Protection	All handling must be conducted in a certified chemical fume hood.[3] If there is a risk of generating aerosols outside of a fume hood, a NIOSH-approved respirator with an organic vapor/particulate filter is necessary.[3]	To prevent the inhalation of potentially harmful vapors or aerosols.

Operational Workflow for Safe Handling

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe working environment. The following workflow outlines the key steps for handling 1-propyl-1H-indole.

Caption: Workflow for the safe handling of 1-propyl-1H-indole.

Step-by-Step Handling Protocol:

• Preparation:

  • Before beginning any work, ensure all required PPE is correctly donned.[9]

  • Prepare the work area inside a certified chemical fume hood by lining it with absorbent, disposable bench paper.[3]

  • Confirm that a safety shower and eyewash station are readily accessible and have been recently tested.[3]

• Handling:

  • All weighing, transferring, and preparation of solutions involving 1-propyl-1H-indole must be conducted within the chemical fume hood to minimize inhalation exposure.[3]

  • Use appropriate tools, such as spatulas or pipettes, for transferring the chemical to avoid direct contact.[10]

  • When preparing solutions, add the 1-propyl-1H-indole to the solvent slowly to prevent splashing.

• Post-Handling:

  • After handling, decontaminate all surfaces and equipment that may have come into contact with the chemical.[1]

  • Carefully remove and dispose of contaminated PPE, particularly gloves, in the designated hazardous waste container.[1]

  • Wash hands thoroughly with soap and water after completing the work, even if gloves were worn.[6][10]

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is critical.

Exposure Response:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[11] Remove contaminated clothing.[4] Seek medical attention if irritation persists.[11]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[11] Seek immediate medical attention.[11]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1] Seek immediate medical attention.[1]

Spill Response Workflow:

Caption: Workflow for responding to a 1-propyl-1H-indole spill.

Disposal Plan

Proper disposal of 1-propyl-1H-indole and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.[1]

• Waste Classification: 1-propyl-1H-indole waste should be classified as hazardous chemical waste.[2]

• Segregation: This waste must be kept separate from other waste streams, especially from incompatible materials such as strong oxidizing agents.[2][11] It is recommended to store it with other non-halogenated organic solids.

• Containerization: Use a chemically compatible, clearly labeled, and sealed container for all 1-propyl-1H-indole waste.[2] The container should be labeled with "Hazardous Waste" and the full chemical name.[2]

• Disposal: All chemical waste must be disposed of through a licensed professional waste disposal service in accordance with local, state, and federal regulations.[6] Do not dispose of this chemical down the drain or in the regular trash.[2][12]

By adhering to these safety protocols and maintaining a vigilant approach to personal and environmental protection, researchers can safely handle 1-propyl-1H-indole in the laboratory.

References

• Actylis Lab Solutions. (n.d.). Life-Changing Safety Tips for Handling Laboratory Chemicals.
• Benchchem. (n.d.). Personal protective equipment for handling 1-Cyclopropyl-4-methoxy-1H-indole.
• GZ Industrial Supplies. (2025, May 26). Safe Handling Practices for Laboratory Chemicals.
• Lab Pro. (2020, June 13). How to Promote Lab Safety When Working with Chemicals?
• Crystalgen, Inc. (n.d.). Tips for Handling Lab Chemicals: A Comprehensive Guide.
• Benchchem. (n.d.). Personal protective equipment for handling Indole-propylamine.
• SDS Manager. (2025, October 7). Safety Rules in Chemical Laboratories: A Practical Guide.
• GazFinder. (n.d.). indole (C8H7N).
• Benchchem. (n.d.). Proper Disposal of Isopropyl 1H-indole-3-propionate: A Step-by-Step Guide for Laboratory Professionals.
• BD Diagnostic Systems. (2014, March 26). Safety Data Sheet - Indole.
• Fisher Scientific. (2010, September 21). Safety Data Sheet - Indole.
• Sigma-Aldrich. (2025, October 16). Safety Data Sheet - Indole.
• CDH Fine Chemical. (n.d.). INDOLE CAS NO 120-72-9 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Thermo Fisher Scientific. (2025, September 7). Safety Data Sheet - 1H-Indole, 1-methyl-.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Gas detectors and respiratory protection equipments C8H7N (indole), CAS number 120-72-9 [en.gazfinder.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. digitalassets.avantorsciences.com [digitalassets.avantorsciences.com]
• 9. crystalgen.com [crystalgen.com]
• 10. gz-supplies.com [gz-supplies.com]
• 11. fishersci.com [fishersci.com]
• 12. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]